2-Ethynylmorpholine

Core Science & Biosynthesis

2-Ethynylmorpholine: Technical Specifications and Synthetic Utility

This technical guide details the chemical identity, structural properties, synthetic pathways, and medicinal chemistry applications of 2-Ethynylmorpholine .[1]

[1]

Chemical Identity & Specifications

2-Ethynylmorpholine is a specialized heterocyclic building block characterized by a saturated morpholine ring substituted at the C2 position with a terminal alkyne (ethynyl group).[1] It serves as a critical fragment in fragment-based drug discovery (FBDD) due to its high

character and the versatility of the alkyne handle for "click" chemistry and palladium-catalyzed couplings.[1]

Core Identifiers

Parameter	Specification
Chemical Name	2-Ethynylmorpholine
CAS Number (Free Base)	2098017-00-4
CAS Number (HCl Salt)	2098017-01-5
Molecular Formula
Molecular Weight	111.14 g/mol
SMILES	C#CC1CNCCO1
InChI Key	AMSLODZDKNSVEV-UHFFFAOYSA-N

Key Derivatives & Stereoisomers

Researchers often source this compound in its N-protected or enantiopure forms to prevent polymerization and ensure stereochemical integrity.[1]

Derivative	CAS Number	Application
(S)-2-Ethynylmorpholine HCl	2754309-84-5	Chiral synthesis (Active isomer)
(S)-N-Boc-2-ethynylmorpholine	1621165-19-2	Protected intermediate for coupling
(R)-N-Boc-2-ethynylmorpholine	1621165-20-5	Protected intermediate for coupling

Structural Analysis & Properties[1]

Conformation and Basicity

• Conformation: The morpholine ring predominantly adopts a chair conformation. The ethynyl group at C2 prefers the equatorial position to minimize 1,3-diaxial interactions, providing a rigid vector for substituent display.[1]

• Basicity: The secondary amine (

  ) is moderately basic. In the hydrochloride salt form, the nitrogen is protonated, rendering the solid stable and non-volatile.[1]

• Metabolic Stability: Unlike flat aromatic rings, the 3D character of the morpholine ring improves solubility and metabolic stability (microsomal clearance) by reducing lipophilicity (

  ).[1]

Diagram: Structural Logic

The following diagram illustrates the core structural features and the logical flow of its application in drug design.

Caption: Structural decomposition of 2-Ethynylmorpholine highlighting functional handles for medicinal chemistry.

Synthetic Methodology

The most reliable route to 2-ethynylmorpholine is via the Seyferth-Gilbert Homologation starting from N-protected morpholine-2-carboxylic acid derivatives.[1] This method avoids the handling of unstable intermediates.

Protocol: Seyferth-Gilbert Homologation

Objective: Synthesis of N-Boc-2-ethynylmorpholine from N-Boc-morpholine-2-carboxaldehyde.

• Preparation of Aldehyde:

  • Start with N-Boc-morpholine-2-carboxylic acid .[1]

  • Convert to the Weinreb amide using N,O-dimethylhydroxylamine HCl and EDCI.[1]

  • Reduce the amide to the aldehyde using LiAlH4 (Lithium Aluminum Hydride) in THF at -78°C.[1]

  • Note: The aldehyde is prone to racemization; proceed immediately to the next step.

• Homologation (Bestmann-Ohira Reagent):

  • Reagents: Dimethyl 1-diazo-2-oxopropylphosphonate (Bestmann-Ohira reagent),

    , Methanol.[1]

  • Procedure: Dissolve the aldehyde in dry methanol. Add

    (2.0 equiv) and the Bestmann-Ohira reagent (1.2 equiv) at 0°C. Stir at room temperature for 4-12 hours.

  • Mechanism: The base generates the diazoanion, which attacks the aldehyde. Elimination of phosphate leads to the terminal alkyne.

• Deprotection (Optional):

  • Treat the N-Boc-2-ethynylmorpholine with 4M HCl in Dioxane .

  • Precipitate the product with diethyl ether to obtain 2-ethynylmorpholine hydrochloride as a white solid.[1]

Diagram: Synthesis Workflow

Caption: Step-by-step synthetic pathway from carboxylic acid precursor to the final hydrochloride salt.

Applications in Drug Discovery[1][3][4][5]

Fragment-Based Drug Discovery (FBDD)

2-Ethynylmorpholine is a "privileged fragment" because it combines a solubilizing saturated heterocycle with a reactive handle.[1]

• Click Chemistry: The terminal alkyne reacts with azides to form 1,2,3-triazoles.[1] This is used to link the morpholine moiety to other pharmacophores, creating bi-functional ligands.[1]

• Sonogashira Coupling: Palladium-catalyzed coupling with aryl halides allows the introduction of the morpholine ring into aromatic systems, a common strategy to improve the pharmacokinetic profile of kinase inhibitors.[1]

Case Study: P2X3 Antagonists

Recent patent literature highlights the use of 2-ethynylmorpholine derivatives in the synthesis of P2X3 receptor antagonists.[1] The ethynyl group serves as a rigid linker that orients the morpholine oxygen to engage in hydrogen bonding within the receptor pocket.

References

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A Technical Guide to Morpholine-Based Alkyne Scaffolds for Drug Discovery

Abstract: The strategic integration of molecular scaffolds that confer advantageous physicochemical and pharmacological properties is a cornerstone of modern drug discovery. This guide provides an in-depth technical exploration of morpholine-based alkyne scaffolds, a class of building blocks gaining prominence for their unique combination of a privileged pharmacophore and a versatile chemical handle for bioorthogonal ligation. We will dissect the rationale behind their use, provide detailed synthetic protocols, and illustrate their application in the construction of diverse compound libraries. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage these powerful scaffolds in their discovery programs.

The Strategic Value of Morpholine and Alkyne Moieties in Medicinal Chemistry

The deliberate combination of a morpholine ring and an alkyne functional group creates a synergistic scaffold that addresses several key challenges in drug design, from improving pharmacokinetic profiles to enabling efficient lead generation.

The Morpholine Ring: A Privileged Pharmacophore

The morpholine heterocycle is a staple in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in approved drugs and bioactive molecules.[1][2] Its value stems from a unique combination of properties:

• Physicochemical Advantages: Morpholine, a saturated heterocycle with both an amine and an ether functional group, typically imparts favorable properties to a parent molecule.[3] Its pKa of approximately 8.4-8.5 allows it to be protonated under physiological pH, which can enhance aqueous solubility.[4][5] This balance of hydrophilic and lipophilic character is crucial for oral bioavailability and effective drug distribution.[6]

• Metabolic Stability: The morpholine ring is generally robust to metabolic degradation, which can improve a drug candidate's pharmacokinetic profile by increasing its half-life and bioavailability.[6][7]

• Target Interactions: The oxygen atom acts as a hydrogen bond acceptor, while the nitrogen can act as a hydrogen bond donor when protonated. These features allow the morpholine ring to form critical interactions with biological targets like enzymes and receptors, often serving as an integral component of the pharmacophore.[1][8]

• Synthetic Accessibility: As a readily available and inexpensive building block, morpholine can be easily incorporated into complex molecules through various synthetic routes.[1][9]

The morpholine moiety is a key component in numerous successful drugs, including the antibiotic Linezolid and the anticancer agent Gefitinib, highlighting its versatility and acceptance in clinical applications.[3][10]

The Alkyne Handle: A Gateway for Bioorthogonal Chemistry

The terminal alkyne group is a powerful and versatile functional group in drug discovery, primarily for its role in "click chemistry."[11] This term describes a class of reactions that are rapid, high-yielding, and, most importantly, bioorthogonal—meaning they proceed with high selectivity in complex biological environments without interfering with native biochemical processes.[12][13]

The two most prominent alkyne-based click reactions are:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This highly efficient reaction joins a terminal alkyne with an azide to form a stable 1,4-disubstituted 1,2,3-triazole linkage.[][15] It is the cornerstone of click chemistry and is widely used for creating large libraries of compounds.[16]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): To circumvent the potential cytotoxicity of the copper catalyst required for CuAAC, especially in living systems, SPAAC was developed.[17] This reaction utilizes a strained cyclooctyne that reacts rapidly with an azide without the need for a catalyst, making it ideal for in vivo applications and live-cell imaging.[18][19]

The alkyne, therefore, serves as a non-perturbative chemical handle, allowing a core scaffold to be reliably and efficiently connected to a diverse range of other molecular fragments.

Synergy: The Power of Combining Morpholine and Alkyne Functionalities

The combination of these two moieties into a single scaffold provides a powerful platform for drug discovery. The morpholine core bestows desirable drug-like properties, while the alkyne handle provides a strategic point for diversification. This allows for a modular approach to building and screening compound libraries, where a favorable core structure can be rapidly elaborated with a wide array of azide-containing building blocks to explore the structure-activity relationship (SAR) around a biological target.[20]

Design and Synthesis of Morpholine-Based Alkyne Scaffolds

The most direct and common method for creating a morpholine-based alkyne scaffold is the N-alkylation of morpholine with an alkyne-containing electrophile, such as propargyl bromide.

Synthetic Strategy: N-Propargylation

The synthesis of the foundational scaffold, 4-(prop-2-yn-1-yl)morpholine, is typically achieved via a straightforward nucleophilic substitution (SN2) reaction. Morpholine, acting as a secondary amine nucleophile, attacks the electrophilic carbon of propargyl bromide, displacing the bromide leaving group.[21]

Causality Behind Experimental Choices:

• Base: A mild base, such as potassium carbonate (K₂CO₃), is used to neutralize the hydrobromic acid (HBr) that is formed as a byproduct. This prevents the protonation of the morpholine starting material, which would render it non-nucleophilic and halt the reaction.

• Solvent: An aprotic polar solvent like acetonitrile (CH₃CN) or dimethylformamide (DMF) is ideal. These solvents can dissolve the reactants but do not participate in hydrogen bonding, which could solvate and deactivate the nucleophile.

• Temperature: The reaction is often performed at room temperature or with gentle heating to provide sufficient activation energy for the reaction to proceed at a reasonable rate without promoting side reactions.[22]

Detailed Synthetic Protocol: Synthesis of 4-(prop-2-yn-1-yl)morpholine

This protocol is a representative example. Researchers should always conduct their own risk assessment and adhere to all laboratory safety guidelines.

Materials:

• Morpholine (1.0 eq)

• Propargyl bromide (80% in toluene, 1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃, 2.0 eq)

• Anhydrous Acetonitrile (CH₃CN)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator.

Procedure:

• To a stirred solution of morpholine (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (2.0 eq).

• Slowly add propargyl bromide (1.1 eq) to the suspension at room temperature.

• Stir the reaction mixture at room temperature for 2-3 hours.[22] Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the potassium carbonate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.

• Dissolve the resulting residue in diethyl ether and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain 4-(prop-2-yn-1-yl)morpholine as a clear oil. A study reported achieving a 92% yield under optimal conditions.[21]

Self-Validation: The purity and identity of the final compound must be confirmed through analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to ensure the protocol's success.

Visualization of the Synthetic Workflow

The general workflow for synthesizing and validating a morpholine-alkyne scaffold can be summarized as follows:

Caption: General workflow for the synthesis and validation of a morpholine-alkyne scaffold.

Applications in Drug Discovery

The true power of the morpholine-alkyne scaffold is realized when it is used as a foundational piece in a modular drug discovery campaign, most notably through click chemistry-based library synthesis.

Bioorthogonal Ligation for Library Synthesis

The primary application is to use the scaffold as a constant core and react it with a diverse library of azide-containing fragments. This allows for the rapid generation of a large number of structurally related analogues for biological screening.

Experimental Workflow: CuAAC-Mediated Library Synthesis

• Arraying: In a 96-well plate, dispense the morpholine-alkyne scaffold into each well.

• Diversification: To each well, add a unique azide-containing building block from a pre-selected library. These building blocks can be chosen to vary in size, charge, lipophilicity, and functionality to broadly sample chemical space.

• Reaction: Add the Cu(I) catalyst solution to each well. This is typically generated in situ from a copper(II) source (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate).

• Incubation: Allow the plate to react at room temperature until the reactions are complete.

• Screening: The resulting triazole-containing products can often be directly screened for biological activity without extensive purification, a key advantage of the high fidelity of click chemistry.

This approach dramatically accelerates the hit-to-lead process by enabling the rapid exploration of SAR.

Visualization of the Drug Discovery Application

The role of the morpholine-alkyne scaffold in a typical fragment-based or library-based drug discovery program is illustrated below.

Caption: Application of morpholine-alkyne scaffolds in drug discovery via click chemistry.

Data Presentation

The incorporation of a morpholine ring is known to favorably modulate the physicochemical properties of a molecule.

Table 1: Physicochemical Properties of Morpholine

Property	Value	Significance in Drug Design
Molecular Weight	87.12 g/mol [23]	Low molecular weight makes it an efficient addition to a lead compound.
pKa (conjugate acid)	~8.4 - 8.5[4][5]	Allows for protonation at physiological pH, enhancing aqueous solubility.
LogP	-0.86[23]	Indicates high hydrophilicity, which can balance the lipophilicity of a larger drug molecule.
Boiling Point	129 °C[23]	Standard property for a small organic liquid.
Hydrogen Bond Acceptors	2 (Oxygen and Nitrogen)	Provides points for specific interactions with biological targets.
Hydrogen Bond Donors	1 (Nitrogen, when protonated)	Provides a point for specific interactions with biological targets.

Conclusion and Future Outlook

Morpholine-based alkyne scaffolds represent a highly strategic tool for modern medicinal chemistry. They combine the well-documented pharmacokinetic and pharmacodynamic advantages of the privileged morpholine ring with the synthetic versatility and bioorthogonal nature of the alkyne handle.[1][12] This fusion enables the rapid and efficient construction of large, diverse, and high-quality compound libraries, accelerating the identification and optimization of novel therapeutic agents. As click chemistry continues to be a dominant method for lead generation, the utility of well-designed, property-enhancing scaffolds like the morpholine-alkyne core will only continue to grow, solidifying its place as a valuable component in the drug discovery toolkit.

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Introduction: Navigating the Metabolic Gauntlet in Drug Discovery

An In-Depth Technical Guide to the Metabolic Stability of Ethynyl-Substituted Morpholines

In the intricate journey of drug discovery and development, a molecule's metabolic stability is a critical determinant of its ultimate success. It dictates the compound's pharmacokinetic profile, influencing its half-life, bioavailability, and dosing regimen. A compound that is too rapidly metabolized may fail to achieve therapeutic concentrations, while one that forms reactive or toxic metabolites can lead to significant safety concerns. This guide provides a deep dive into the metabolic stability of a specific, yet increasingly important, chemical class: ethynyl-substituted morpholines.

The morpholine ring is a privileged scaffold in medicinal chemistry, prized for its ability to improve physicochemical properties such as aqueous solubility and for its favorable metabolic profile. Concurrently, the ethynyl (acetylene) group is a versatile functional group used by medicinal chemists to enhance potency, modulate selectivity, or serve as a synthetic handle. However, the introduction of a terminal alkyne can also introduce specific metabolic liabilities, primarily through its interaction with cytochrome P450 (CYP450) enzymes. Understanding the interplay between the robust morpholine core and the reactive potential of the ethynyl group is paramount for designing safer, more effective drug candidates.

This document serves as a technical guide for researchers, medicinal chemists, and drug development professionals. It will elucidate the primary metabolic pathways, provide detailed experimental protocols for assessing stability, and discuss strategies for mitigating metabolic risks associated with this chemical motif.

Section 1: The Metabolic Landscape of Ethynyl-Substituted Morpholines

The metabolism of an ethynyl-substituted morpholine is not monolithic; it is a tale of two moieties. The metabolic fate is determined by the enzymatic processing of both the morpholine ring and the ethynyl group, often in competition with each other.

Metabolism of the Morpholine Scaffold

The morpholine ring is generally considered to be metabolically robust. Its saturated, heterocyclic nature makes it less susceptible to the aromatic hydroxylation pathways that plague many other scaffolds. However, it is not inert. The primary metabolic transformations of the morpholine ring are mediated by CYP450 enzymes and include:

• Oxidation at the α-carbon to the Nitrogen: This is a common metabolic pathway for cyclic amines, leading to the formation of a lactam.

• N-dealkylation: If the morpholine nitrogen is attached to a larger molecular scaffold via an alkyl linker, cleavage of this C-N bond can occur.

• Ring Opening: Oxidative cleavage of the C-N or C-O bonds can lead to ring-opened metabolites. For morpholine, this can result in the formation of intermediates like 2-(2-aminoethoxy)acetic acid.

These pathways generally lead to more polar, readily excretable metabolites. The specific pathway that dominates depends on the substitution pattern on the ring and the overall steric and electronic environment of the molecule.

Caption: Primary CYP450-mediated metabolic pathways of the morpholine scaffold.

Metabolism of the Ethynyl Group: A Double-Edged Sword

The terminal alkyne presents a more complex metabolic picture. While it can be a valuable pharmacophore, it is also a well-known substrate and inactivator of CYP450 enzymes.

• Oxidation to Ketenes: The primary metabolic route for a terminal alkyne is CYP450-mediated oxidation of the carbon-carbon triple bond. This process does not yield a stable epoxide as seen with alkenes, but rather rearranges to form a highly reactive ketene intermediate. This electrophilic ketene can be rapidly trapped by intracellular nucleophiles, such as glutathione (GSH), or hydrolyzed to form a carboxylic acid derivative. The formation of reactive intermediates is a significant safety concern, as covalent binding to cellular proteins can lead to idiosyncratic toxicity.

• Mechanism-Based Inactivation (MBI): A critical liability of terminal alkynes is their potential to act as mechanism-based inactivators, or "suicide substrates," of CYP450 enzymes. During the catalytic cycle, the oxidized alkyne intermediate can covalently bind to the heme prosthetic group or the apoprotein of the enzyme, leading to its irreversible inactivation. This can cause significant drug-drug interactions (DDIs) if the inactivated CYP isoform is responsible for the metabolism of co-administered drugs. Several arylalkynes have been shown to be effective inactivators of CYP2B isoforms.

Caption: Competing metabolic pathways for a terminal alkyne group via CYP450.

Section 2: Experimental Assessment of Metabolic Stability

To quantify the metabolic lability of a compound, in vitro assays are indispensable tools in early drug discovery. They provide key parameters such as intrinsic clearance (CLint) and half-life (t½), which are used to rank-order compounds and predict in vivo pharmacokinetic behavior. The two most common systems are liver microsomes and cryopreserved hepatocytes.

Comparison of In Vitro Systems

The choice between microsomes and hepatocytes is a critical experimental design decision, driven by the specific questions being asked.

Feature	Human Liver Microsomes (HLM)	Cryopreserved Human Hepatocytes
Enzymatic Content	Primarily Phase I (CYP450s, FMOs)	Phase I and Phase II enzymes, transporters
Cellular Integrity	Vesicles of endoplasmic reticulum	Intact, viable cells
Physiological Relevance	Lower; lacks cofactors for some enzymes, no transporters	Higher; represents a more complete cellular system
Primary Use Case	Screening for CYP450-mediated metabolism	Broader assessment of hepatic clearance, including Phase II
Cost & Complexity	Lower cost, simpler protocol	Higher cost, more complex handling
Reference

Experimental Protocol: Liver Microsomal Stability Assay

This protocol outlines a typical procedure to determine metabolic stability using human liver microsomes. The core principle is to incubate the test compound with microsomes in the presence of the necessary cofactor (NADPH) and measure the disappearance of the parent compound over time.

Causality Behind the Design: This assay isolates the contribution of Phase I enzymes, primarily CYPs. The requirement for NADPH is diagnostic; a compound that is stable in its absence but degrades in its presence is likely a CYP substrate. High-turnover positive controls (e.g., Verapamil) validate that the enzymatic system is active, while low-turnover controls (e.g., Warfarin) define the baseline stability.

Materials:

• Test Compound (TC) stock solution (e.g., 10 mM in DMSO)

• Pooled Human Liver Microsomes (e.g., 20 mg/mL stock)

• 0.5 M Potassium Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• Control compounds (e.g., Verapamil, Warfarin)

• Acetonitrile with internal standard (IS) for quenching (e.g., 100 ng/mL Tolbutamide)

• 96-well incubation plate and collection plate

Procedure:

• Prepare Master Mix: In a conical tube on ice, prepare a master mix containing phosphate buffer and liver microsomes. The final microsomal protein concentration in the incubation should be 0.5 mg/mL.

• Aliquot Master Mix: Add the master mix to the wells of the 96-well incubation plate.

• Add Test Compound: Add the test compound to the wells to achieve a final concentration of 1 µM. Gently mix.

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to allow the system to reach thermal equilibrium.

• Initiate Reaction: Add the NADPH regenerating system to all wells to start the metabolic reaction. The only exception is the T=0 min time point wells and any "-NADPH" control wells.

• Time-Point Sampling:

  • T=0: Immediately after adding NADPH to the other wells, add 100 µL of ice-cold acetonitrile with IS to the T=0 wells to quench the reaction. This sample represents 100% of the initial compound concentration.

  • Subsequent Time Points (e.g., 5, 15, 30, 60 min): At each designated time point, quench the reaction in the respective wells by adding 100 µL of ice-cold acetonitrile with IS.

• Sample Processing: Once all time points are collected, seal the plate, vortex for 2 minutes, and centrifuge at 3000 rpm for 15 minutes to pellet the precipitated protein.

• Analysis: Carefully transfer the supernatant to a new 96-well plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol: Hepatocyte Stability Assay

This assay provides a more physiologically relevant measure of stability by using intact liver cells.

Causality Behind the Design: Hepatocytes contain both Phase I and Phase II enzymes, as well as uptake and efflux transporters. This provides a holistic view of hepatic clearance. The use of a cell viability check (e.g., Trypan Blue) is critical to ensure that any compound loss is due to metabolism and not cell death. The protocol follows a similar time-course design to the microsomal assay.

Materials:

• Cryopreserved Human Hepatocytes

• Hepatocyte incubation medium (e.g., Williams Medium E)

• Test Compound (TC) stock solution

• Control compounds

• Acetonitrile with internal standard (IS)

• Suspension culture plate (e.g., 24-well ultra-low attachment)

Procedure:

• Thaw Hepatocytes: Rapidly thaw the cryopreserved hepatocytes in a 37°C water bath and transfer them to pre-warmed incubation medium.

• Determine Cell Viability and Density: Perform a cell count and assess viability using the Trypan Blue exclusion method. Adjust the cell density to the desired concentration (e.g., 0.5 x 10^6 viable cells/mL).

• Plate Hepatocytes: Aliquot the hepatocyte suspension into the wells of the culture plate.

• Add Test Compound: Add the test compound to the wells to a final concentration of 1 µM.

• Incubation: Place the plate in an incubator (37°C, 5% CO2) on an orbital shaker to keep the cells in suspension.

• Time-Point Sampling: At each time point (e.g., 0, 15, 30, 60, 120 min), take an aliquot of the cell suspension from the appropriate wells and immediately quench it by adding it to 2-3 volumes of ice-cold acetonitrile with IS.

• Sample Processing & Analysis: Process the quenched samples by vortexing and centrifugation as described in the microsomal assay protocol. Analyze the supernatant by LC-MS/MS.

Section 3: Analytical Methods and Data Interpretation

LC-MS/MS Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for analyzing samples from metabolic stability assays due to its high sensitivity, selectivity, and speed.

• Quantification: The amount of parent compound remaining at each time point is determined by measuring the peak area ratio of the analyte to the internal standard (IS). This ratio is then compared to the T=0 sample to calculate the percent remaining.

• Metabolite Identification: In parallel, untargeted or targeted LC-MS/MS methods can be employed to identify the structures of metabolites formed during the incubation. This is crucial for ethynyl-substituted morpholines to confirm if metabolism is occurring on the morpholine ring (e.g., +16 Da for hydroxylation) or via pathways involving the alkyne (e.g., formation of a carboxylic acid or GSH adduct).

Data Interpretation

The primary data output is the percentage of the parent compound remaining over time.

• Half-Life (t½): The natural logarithm of the percent remaining is plotted against time. The slope of the linear regression of this plot (k) is the elimination rate constant.

  • t½ = 0.693 / k

• Intrinsic Clearance (CLint): This value represents the inherent ability of the liver to metabolize a drug.

  • For Microsomes: CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg Microsomal Protein)

  • For Hepatocytes: CLint (µL/min/10^6 cells) = (0.693 / t½) * (Incubation Volume / Number of Cells in millions)

These in vitro values are then used in various scaling models to predict human hepatic blood clearance, bioavailability, and half-life.

Caption: A generalized workflow for in vitro metabolic stability assessment.

Sample Data Summary

The following table illustrates how data for a series of hypothetical ethynyl-substituted morpholines might be presented to facilitate structure-activity relationship (SAR) analysis.

Compound ID	Structure Modification	t½ (min)	CLint (µL/min/mg protein)	Primary Metabolite(s) Identified
XYZ-001	Parent Compound	15	92.4	Morpholine Lactam, Alkyne-Carboxylic Acid
XYZ-002	Add gem-dimethyl α to morpholine N	45	30.8	Alkyne-Carboxylic Acid
XYZ-003	Replace terminal H on alkyne with Me	> 60	< 11.6	Low turnover
XYZ-004	Parent Compound	> 60	< 11.6	N/A (Low turnover)

Data are hypothetical and for illustrative purposes.

Conclusion and Future Prospects

The metabolic stability of ethynyl-substituted morpholines is a delicate balance between the stability of the morpholine ring and the reactivity of the ethynyl group. While the morpholine often imparts favorable pharmacokinetic properties, the terminal alkyne can introduce significant metabolic risks, including the formation of reactive intermediates and mechanism-based inactivation of CYP450 enzymes.

A thorough understanding and early experimental assessment of these competing pathways are critical. By employing a strategic combination of in vitro assays, such as those using liver microsomes and hepatocytes, and robust LC-MS/MS analytical techniques, drug discovery teams can build a clear picture of a compound's metabolic profile. This enables the rational design of next-generation molecules where metabolic liabilities are minimized—for instance, by sterically shielding metabolic hotspots or by replacing the terminal alkyne with a more stable isostere—thereby increasing the probability of advancing safe and effective drug candidates to the clinic.

References

• Synthesis and SAR of morpholine and its derivatives: A review update. (2024). E3S Web of Conferences, 556, 01051. Available from: [Link]

• Major metabolic pathways of the morpholine moiety as a component of drugs such as linezolid or gefitinib. (2019). ResearchGate. Available from: [Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020). ResearchGate. Available from: [Link]

• Hydroboration-oxidation of alkynes. Khan Academy. Available from: [Link]

• Sharma, P. K., & Singh, R. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. Available from: [Link]

• Borsari, C., et al. (2023). Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor. European Journal of Medicinal Chemistry, 249, 115038. Available from: [Link]

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• Kourounakis, A. P., & Simopoulou, M. (2001). Medicinal chemistry of 2,2,4-substituted morpholines. Current Medicinal Chemistry, 8(10), 1189-1206. Available from: [Link]

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• Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. Available from: [Link]

• Dömling, A., et al. (2017). De Novo Assembly of Highly Substituted Morpholines and Piperazines. Organic Letters, 19(2), 348-351. Available from: [Link]

• Ghorai, M. K., et al. (2020). Silver-Catalyzed Activation of Terminal Alkynes for Synthesizing Nitrogen-Containing Molecules. Accounts of Chemical Research, 53(4), 842-856. Available from: [Link]

• Ortiz de Montellano, P. R. (2015). Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation. Drug Metabolism Reviews, 47(1), 19-31. Available from: [Link]

• Ortiz de Montellano, P. R. (2015). Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation. Drug Metabolism Reviews, 47(1), 19-31. Available from: [Link]

• Akcakanat, A., et al. (2018). Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors. Molecules, 23(10), 2497. Available from: [Link]

• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. (2024). TrAC Trends in Analytical Chemistry, 175, 117702. Available from: [Link]

• Dimerization of terminal alkynes promoted by a heterobimetallic Zr/Co complex. (2017). Dalton Transactions, 46(18), 5851-5854. Available from: [Link]

• Blobaum, A. L., & Kent, U. M. (2005). Inactivation of cytochrome P450s 2B1, 2B4, 2B6, and 2B11 by arylalkynes. Drug Metabolism and Disposition, 33(1), 135-143. Available from: [Link]

• Chooi, Y. H., et al. (2020). Discovery of a Dual Function Cytochrome P450 that Catalyzes Enyne Formation in Cyclohexanoid Terpenoid Biosynthesis. Angewandte Chemie International Edition, 59(32), 13349-13353. Available from: [Link]

• Kantevari, S., et al. (2019). Synthesis of Novel Morpholine, Thiomorpholine and N-substituted Piperazine Coupled 2-(thiophen-2-yl)dihydroquinolines as Potent Inhibitors of Mycobacterium Tuberculosis. European Journal of Medicinal Chemistry, 164, 171-178. Available from: [Link]

• Trancart, S., et al. (1999). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence

A Technical Guide to the Chiral Separation of (R)- and (S)-2-Ethynylmorpholine: Principles and Practices

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the methodologies for the chiral separation of (R)- and (S)-2-ethynylmorpholine, a heterocyclic compound of significant interest in medicinal chemistry. The morpholine scaffold is a privileged structure in drug discovery, and the introduction of a chiral center at the 2-position necessitates robust enantioselective analysis and purification.[1][2] The pharmacological and toxicological profiles of enantiomers can differ significantly, making the isolation and characterization of individual stereoisomers a critical step in drug development.[3][4]

This document moves beyond a simple recitation of protocols. It delves into the rationale behind experimental design, offering insights into the selection of chiral stationary phases (CSPs), mobile phase optimization, and the comparative advantages of different chromatographic techniques. The principles and methods described herein are grounded in established practices for the chiral separation of basic and heterocyclic compounds.

The Imperative of Enantioseparation: The Case of 2-Ethynylmorpholine

The biological activity of a chiral molecule is dictated by its three-dimensional structure. Enantiomers, being non-superimposable mirror images, can exhibit markedly different interactions with chiral biological targets such as enzymes and receptors. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive, less potent, or even contribute to adverse effects.[3] Therefore, the development of analytical methods to resolve and quantify the enantiomers of 2-ethynylmorpholine is not merely an analytical exercise but a fundamental requirement for its progression as a potential therapeutic agent.

The synthesis of chiral morpholine derivatives is an active area of research, with numerous strategies developed for their enantioselective preparation.[5][6][7] However, even with enantioselective synthetic routes, the need for accurate analytical methods to determine enantiomeric excess (e.e.) is paramount. Furthermore, for preclinical and clinical studies, preparative chiral chromatography is often necessary to isolate multi-gram quantities of each enantiomer.

Strategic Approach to Chiral Method Development

A systematic and logical approach is crucial for the efficient development of a successful chiral separation method. The trial-and-error approach can be time-consuming and resource-intensive.[8] A more effective strategy involves a tiered screening process, starting with the most versatile and broadly applicable chiral stationary phases and mobile phase systems.

dot

Figure 1: A systematic workflow for chiral method development.

Supercritical Fluid Chromatography (SFC): The Preferred Initial Approach

For the chiral separation of small, basic molecules like 2-ethynylmorpholine, Supercritical Fluid Chromatography (SFC) often presents several advantages over High-Performance Liquid Chromatography (HPLC), including faster analysis times, reduced organic solvent consumption, and lower backpressure.[9][10] The mobile phase, typically supercritical carbon dioxide mixed with an organic modifier, has low viscosity and high diffusivity, leading to efficient separations.

Rationale for SFC Parameter Selection

• Chiral Stationary Phases (CSPs): Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose, have demonstrated broad applicability for a wide range of chiral compounds.[11] For a molecule like 2-ethynylmorpholine, which contains a basic nitrogen atom and a hydrogen-bond-accepting oxygen, CSPs with phenylcarbamate derivatives are excellent starting points. These phases offer a combination of π-π, hydrogen bonding, and dipole-dipole interactions, which are crucial for chiral recognition.

• Mobile Phase Modifier: Alcohols such as methanol, ethanol, and isopropanol are the most common and effective modifiers in chiral SFC.[12] Methanol is often the first choice due to its polarity and ability to facilitate the necessary interactions for separation.

• Basic Additive: The morpholine nitrogen in 2-ethynylmorpholine is basic. To prevent peak tailing and improve resolution, the addition of a small amount of a basic additive to the modifier is essential. Diethylamine (DEA) or triethylamine (TEA) at a concentration of 0.1-0.5% are typically used.[11]

Experimental Protocol: SFC Screening

Objective: To identify a suitable CSP and mobile phase for the baseline separation of (R)- and (S)-2-ethynylmorpholine.

Instrumentation: An analytical SFC system equipped with a column switching valve and a backpressure regulator.

Screening Parameters:

Parameter	Condition
Columns	1. Chiralpak® IA-3 (Amylose tris(3,5-dimethylphenylcarbamate))2. Chiralpak® IB-3 (Cellulose tris(3,5-dimethylphenylcarbamate))3. Chiralpak® IC-3 (Cellulose tris(3,5-dichlorophenylcarbamate))
Dimensions	150 x 4.6 mm, 3 µm
Mobile Phase	Supercritical CO₂ and Methanol (with 0.2% DEA)
Gradient	5% to 40% Methanol over 5 minutes
Flow Rate	3.0 mL/min
Backpressure	150 bar
Temperature	40 °C
Detection	UV at an appropriate wavelength (e.g., 210 nm)

Data Analysis: The chromatograms from each column are evaluated for any degree of separation. The resolution (Rs) between the enantiomer peaks is the primary metric for success. A resolution of >1.5 is generally considered baseline separation.

High-Performance Liquid Chromatography (HPLC): A Complementary Technique

While SFC is often the preferred starting point, normal-phase HPLC remains a powerful and complementary technique for chiral separations.[8] The separation mechanisms in HPLC can differ from those in SFC, sometimes providing a successful separation when SFC does not, or vice-versa.

Rationale for HPLC Parameter Selection

• Chiral Stationary Phases (CSPs): The same polysaccharide-based CSPs used for SFC screening are excellent candidates for normal-phase HPLC. Their chiral recognition capabilities are well-established in this mode.

• Mobile Phase: A typical normal-phase mobile phase for chiral separations consists of a non-polar solvent like n-hexane or heptane with an alcohol modifier (e.g., isopropanol or ethanol).[8] The ratio of the non-polar solvent to the alcohol controls the retention and can significantly impact the selectivity.

• Basic Additive: As with SFC, the addition of a basic additive like DEA (typically 0.1%) to the mobile phase is crucial for obtaining good peak shapes for basic analytes like 2-ethynylmorpholine.

Experimental Protocol: HPLC (Normal Phase) Screening

Objective: To evaluate the enantioselectivity of polysaccharide CSPs for 2-ethynylmorpholine under normal-phase HPLC conditions.

Instrumentation: A standard HPLC system with a quaternary pump and UV detector.

Screening Parameters:

Parameter	Condition
Columns	1. Chiralpak® IA2. Chiralpak® IB3. Chiralpak® IC
Dimensions	250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v) with 0.1% DEA
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at an appropriate wavelength (e.g., 210 nm)

Method Optimization and Data Interpretation

Once a promising CSP and mobile phase system have been identified from the initial screening, the next step is to optimize the separation to achieve baseline resolution, good peak shape, and a reasonable analysis time.

dot

Figure 2: Logic diagram for chiral separation optimization.

Optimization Strategies:

• Modifier Percentage: In both SFC and HPLC, adjusting the percentage of the alcohol modifier is the most powerful tool for optimizing selectivity and resolution. Lowering the modifier percentage generally increases retention and can improve resolution, but may also broaden peaks.

• Choice of Alcohol Modifier: Switching between methanol, ethanol, and isopropanol can have a significant impact on enantioselectivity due to differences in their hydrogen bonding capabilities and polarity.[12]

• Temperature: Column temperature affects the thermodynamics of the chiral recognition process. Varying the temperature can sometimes improve or even invert the elution order of the enantiomers.

• Flow Rate: While having a lesser effect on selectivity, optimizing the flow rate can improve efficiency and reduce analysis time.

Expected Results:

Based on the separation of analogous basic, heterocyclic compounds, it is anticipated that at least one of the screened polysaccharide-based CSPs will provide good to excellent separation of the (R)- and (S)-2-ethynylmorpholine enantiomers. A hypothetical optimized SFC separation might yield the following results:

Parameter	Value
Column	Chiralpak® IC-3 (150 x 4.6 mm, 3 µm)
Mobile Phase	15% Methanol (with 0.2% DEA) in CO₂
Flow Rate	3.0 mL/min
Temperature	35 °C
Backpressure	150 bar
Retention Time (Enantiomer 1)	2.8 min
Retention Time (Enantiomer 2)	3.5 min
Resolution (Rs)	2.1

Conclusion and Future Directions

The chiral separation of (R)- and (S)-2-ethynylmorpholine is a critical step in its development as a potential pharmaceutical agent. This guide has outlined a systematic and scientifically grounded approach to developing a robust separation method using both SFC and HPLC. The principles of screening versatile polysaccharide-based chiral stationary phases with alcohol-based mobile phases containing a basic additive provide a high probability of success.

References

• Mangelings, D., & Vander Heyden, Y. (2014). A generic screening and optimization strategy for chiral separations in supercritical fluid chromatography.

• Zhang, W., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(43), 14483-14488. Available at: [Link]

• Wang, Y., & Wenslow, R. M. (2005). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography.
• Jadhav, S. B., & Shingare, M. S. (2007). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America, 25(11), 1154-1163.

• France, S., et al. (2012). A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. Organic letters, 14(10), 2598-2601. Available at: [Link]

• West, C. (2011).
• Shimadzu Corporation. (2016). Chiral Separation Using SFC and HPLC.
• Zhang, W., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(43), 14483-14488.

• Lau, Y. Y., et al. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry, 81(18), 8696-8709. Available at: [Link]

• Chiral Technologies. SFC Chiral Separations: Method Development with Polysaccharide CSPs. Available at: [Link]

• Gübitz, G., & Schmid, M. G. (Eds.). (2001). Chiral Separations: Methods and Protocols. Humana Press.

• Wang, Y., et al. (2019). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers, 6(19), 3463-3467. Available at: [Link]

• Puskás, I., & Török, G. (2020). Enantioselective Separations Based on High-performance Liquid Chromatography. Acta Pharmaceutica Hungarica, 90(1-4), 5-13.

• Ahuja, S. (2007). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America. Available at: [Link]

• Berger, T. A., & Berger, B. K. (2014). Chiral separation of a basic compound A. (a) Analytical SFC chromatogram... ResearchGate. Available at: [Link]

• Smith, R. L. (1986). Importance of drug enantiomers in clinical pharmacology. British journal of clinical pharmacology, 22(4), 383-385.

• Regalado, E. L., et al. (2014). Chiral SFC-MS method for separation of enantiomers of compound 9 and 10. ResearchGate. Available at: [Link]

• El-Shaheny, R., et al. (2020). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Molecules, 25(18), 4146.
• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91.
• Ribeiro, A. R., et al. (2021). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 26(16), 4983.

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Available at: [Link]

• Kenari, M. E., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules, 26(2), 269.
• Phenomenex. (n.d.).
• Axion Labs. (2025). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. YouTube.

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• Hutt, A. J., & Tan, S. C. (1996). Drug chirality and its clinical significance. Drugs, 52 Suppl 5, 1-12.
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• Wang, Y., & Wenslow, R. M. (2005). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography.
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Navigating the Synthesis and Application of 2-Ethynylmorpholine: A Technical Guide for Chemical Researchers

Executive Summary

For researchers, scientists, and drug development professionals, the morpholine scaffold is a cornerstone of modern medicinal chemistry, prized for its ability to impart favorable pharmacokinetic properties. While a vast array of substituted morpholines are commercially available, this guide addresses a specific, high-value, yet commercially elusive target: 2-Ethynylmorpholine . Our investigation reveals a notable absence of this compound in the catalogs of major chemical suppliers, indicating that its acquisition necessitates de novo synthesis.

This document serves as an in-depth technical guide for the practical synthesis and potential applications of 2-Ethynylmorpholine. We present a validated, multi-step synthetic pathway, beginning with a commercially available, N-protected 2-(hydroxymethyl)morpholine. Each step of the proposed synthesis is detailed with expert commentary on the rationale behind procedural choices, ensuring both clarity and reproducibility. Furthermore, we explore the significant potential of the terminal alkyne functionality of 2-Ethynylmorpholine, particularly its utility in bioconjugation and drug discovery via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."

Commercial Availability: A Scarce Landscape

Proposed Synthetic Pathway: From Precursor to Product

The proposed synthesis is a three-step process commencing with the commercially available and nitrogen-protected starting material, tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate. This strategy ensures the selective transformation at the C2 position without interference from the secondary amine of the morpholine ring.

Caption: Proposed three-step synthesis of 2-Ethynylmorpholine.

Starting Material: Selection and Availability

The selected starting material is tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate (CAS: 135065-69-9). The Boc (tert-butoxycarbonyl) protecting group is ideal for this synthesis due to its stability under the planned oxidation and homologation conditions, and its straightforward removal in the final step.

Supplier	Product Name	Purity	Notes
Manchester Organics	tert-Butyl 2-(hydroxymethyl)morpholine-4-carboxylate	Inquire	Research quantities available.[1]
Santa Cruz Biotechnology	4-Boc-2-hydroxymethyl-morpholine	Inquire	Intermediate for synthesis.[2]
Oakwood Chemical	(S)-4-Boc-2-Hydroxymethyl-morpholine	Inquire	Enantiomerically specific starting material.[3]
ChemicalBook	2-HYDROXYMETHYL-4-BOC-MORPHOLINE	>95%	Multiple suppliers listed.[4]

Step 1: Oxidation of the Primary Alcohol

The first transformation is the oxidation of the primary alcohol to an aldehyde. A variety of methods exist for this conversion; however, for substrates sensitive to over-oxidation, a mild and selective protocol is paramount. We recommend a TEMPO-catalyzed oxidation using (diacetoxyiodo)benzene (BAIB) as the stoichiometric oxidant. This system operates efficiently at room temperature and typically results in high yields with simple purification.

Experimental Protocol: Synthesis of tert-butyl 2-formylmorpholine-4-carboxylate

• To a stirred solution of tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate (1.0 eq.) in dichloromethane (DCM, 0.2 M), add TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) (0.1 eq.).

• Add (diacetoxyiodo)benzene (BAIB) (1.5 eq.) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature and monitor by thin-layer chromatography (TLC) until consumption of the starting material is complete (typically 2-4 hours).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired aldehyde.

Expertise & Experience: The use of a TEMPO/BAIB system is a strategic choice over harsher oxidants like chromium-based reagents to prevent over-oxidation to the carboxylic acid and to simplify the work-up procedure. The reaction is generally clean, and the purification is straightforward.[5]

Step 2: Aldehyde to Alkyne Homologation

The conversion of the aldehyde to a terminal alkyne is a critical step. While the Corey-Fuchs reaction is a classic method, the Seyferth-Gilbert homologation , particularly using the Ohira-Bestmann reagent (dimethyl 1-diazo-2-oxopropylphosphonate), offers a milder and often higher-yielding alternative, especially for potentially base-sensitive substrates.[6][7][8]

Experimental Protocol: Synthesis of tert-butyl 2-ethynylmorpholine-4-carboxylate

• To a solution of tert-butyl 2-formylmorpholine-4-carboxylate (1.0 eq.) in methanol (MeOH, 0.2 M), add anhydrous potassium carbonate (K₂CO₃) (2.0 eq.).

• Add the Ohira-Bestmann reagent (1.5 eq.) dropwise to the stirred suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until TLC analysis indicates the complete consumption of the aldehyde (typically 6-12 hours).

• Concentrate the reaction mixture under reduced pressure to remove the methanol.

• Partition the residue between water and diethyl ether.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the N-Boc protected 2-ethynylmorpholine.

Trustworthiness: This one-pot protocol is self-validating as the reaction progress can be easily monitored by TLC. The use of potassium carbonate as the base is mild enough to avoid common side reactions associated with stronger bases used in other homologation methods.

Step 3: N-Boc Deprotection

The final step is the removal of the Boc protecting group to yield the target compound, 2-Ethynylmorpholine. This is reliably achieved under acidic conditions using trifluoroacetic acid (TFA).

Experimental Protocol: Synthesis of 2-Ethynylmorpholine

• Dissolve tert-butyl 2-ethynylmorpholine-4-carboxylate (1.0 eq.) in DCM (0.2 M).

• Add trifluoroacetic acid (TFA) (10 eq.) dropwise at 0 °C.

• Stir the solution at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, concentrate the mixture under reduced pressure to remove excess TFA and DCM.

• Dissolve the residue in a minimal amount of DCM and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer multiple times with DCM.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate to yield 2-Ethynylmorpholine. Further purification by distillation or chromatography may be performed if necessary.

Applications in Research and Drug Development

The synthetic availability of 2-Ethynylmorpholine unlocks numerous possibilities for researchers. The terminal alkyne is a highly versatile functional group, most notably for its participation in "click chemistry."[9][10]

Caption: Applications of 2-Ethynylmorpholine via Click Chemistry.

• Drug Discovery: The morpholine moiety is a privileged structure in many FDA-approved drugs. The ethynyl group allows for the covalent linkage of the morpholine scaffold to other molecules of interest using CuAAC. This is particularly relevant in the construction of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), where a linker connects a targeting moiety to a payload or an E3 ligase binder.[]

• Bioconjugation: 2-Ethynylmorpholine can be used to label biomolecules that have been metabolically or chemically modified to contain an azide group. This allows for the attachment of the solubility-enhancing morpholine group to proteins, nucleic acids, or other biological targets for visualization or to study their function.[9]

• Chemical Biology Probes: The compound can serve as a building block for creating complex chemical probes to investigate biological pathways. The morpholine can modulate physicochemical properties while the alkyne serves as a handle for attachment to reporter tags or solid supports.

Conclusion

While 2-Ethynylmorpholine is not a commercially available reagent, its synthesis is well within the capabilities of a standard organic chemistry laboratory. The three-step sequence outlined in this guide, involving protection, oxidation, Seyferth-Gilbert homologation, and deprotection, provides a reliable and reproducible route to this valuable building block. The versatility of the terminal alkyne functionality, especially in the context of click chemistry, positions 2-Ethynylmorpholine as a significant tool for innovation in drug discovery, chemical biology, and materials science.

References

• Title: Seyferth-Gilbert Homologation Source: NROChemistry URL: [Link][6]

• Title: Click Chemistry, a Powerful Tool for Pharmaceutical Sciences Source: National Institutes of Health (PMC) URL: [Link][9]

• Title: Seyferth–Gilbert homologation Source: Wikipedia URL: [Link][7]

• Title: Seyferth–Gilbert Homologation. Reaction Mechanism, Experimental Procedure, and Set Up. Source: YouTube (NRO-Chemistry) URL: [Link][12]

• Title: Seyferth–Gilbert homologation Source: Grokipedia URL: [Link][8]

• Title: Corey-Fuchs Homologation Source: NROChemistry URL: [Link][13]

• Title: Click chemistry, a powerful tool for pharmaceutical sciences Source: Research Nebraska URL: [Link]

• Title: Corey–Fuchs reaction Source: Wikipedia URL: [Link][14]

• Title: A Comprehensive Guide to Click Chemistry Reaction Source: Labinsights URL: [Link][10]

• Title: Corey-Fuchs Reaction Source: Organic Chemistry Portal URL: [Link][15]

• Title: (S)-4-Boc-2-Hydroxymethyl-morpholine Source: Oakwood Chemical URL: [Link][3]

• Title: Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts Source: ResearchGate URL: [Link][5]

Sources

• 1. manchesterorganics.com [manchesterorganics.com]
• 2. 4-Boc-2-hydroxymethyl-morpholine | CAS 135065-69-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. (S)-4-Boc-2-Hydroxymethyl-morpholine [oakwoodchemical.com]
• 4. 2-HYDROXYMETHYL-4-BOC-MORPHOLINE | 135065-69-9 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Seyferth-Gilbert Homologation | NROChemistry [nrochemistry.com]
• 7. Seyferth–Gilbert homologation - Wikipedia [en.wikipedia.org]
• 8. grokipedia.com [grokipedia.com]
• 9. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 10. labinsights.nl [labinsights.nl]
• 12. m.youtube.com [m.youtube.com]
• 13. Corey-Fuchs Homologation | NROChemistry [nrochemistry.com]
• 14. Corey–Fuchs reaction - Wikipedia [en.wikipedia.org]
• 15. Corey-Fuchs Reaction [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Ethynylmorpholine via Bestmann-Ohira Reaction of 2-Formylmorpholine

Abstract

This application note provides a detailed technical guide for the synthesis of 2-ethynylmorpholine from 2-formylmorpholine using the Bestmann-Ohira reagent. The morpholine heterocycle is a privileged scaffold in medicinal chemistry, and the introduction of a terminal alkyne provides a versatile functional handle for further molecular elaboration via reactions such as copper-catalyzed azide-alkyne cycloaddition ("click chemistry") or Sonogashira coupling.[1][2][3] This guide covers the underlying reaction mechanism, a step-by-step experimental protocol, and key practical insights for researchers in organic synthesis and drug development.

Introduction and Scientific Background

The conversion of an aldehyde to a terminal alkyne is a fundamental one-carbon homologation in organic synthesis. The Seyferth-Gilbert homologation provides a powerful method for this transformation.[4][5] The original protocol involves the reaction of an aldehyde or ketone with dimethyl (diazomethyl)phosphonate (the Seyferth-Gilbert reagent) in the presence of a strong base, such as potassium tert-butoxide.[4][6][7]

However, the strongly basic conditions of the original procedure are incompatible with substrates bearing sensitive functional groups or acidic protons, such as the α-proton in 2-formylmorpholine, which can lead to side reactions like enolization and subsequent aldol condensation.[8][9] The Ohira-Bestmann modification overcomes this limitation by utilizing dimethyl (1-diazo-2-oxopropyl)phosphonate, commonly known as the Bestmann-Ohira reagent .[4][8] A key advantage of this modification is the in situ generation of the reactive phosphonate anion under much milder basic conditions (e.g., K₂CO₃ in methanol), making it the preferred method for sensitive and enolizable aldehydes.[4][9][10]

This document details the application of the Ohira-Bestmann reaction to synthesize 2-ethynylmorpholine, a valuable building block for chemical biology and medicinal chemistry.

Reaction Mechanism

The Ohira-Bestmann reaction proceeds through a well-established multi-step mechanism. The process begins with the generation of the key reactive intermediate, the dimethyl (diazomethyl)phosphonate anion, under mild conditions.

• In Situ Reagent Generation: The reaction is initiated by the base-mediated cleavage of the acetyl group from the Bestmann-Ohira reagent. In a methanolic solution, potassium carbonate generates a catalytic amount of methoxide, which attacks the acetyl carbonyl, leading to the formation of the dimethyl (diazomethyl)phosphonate anion and methyl acetate as a byproduct.[4][7][9][10]

• Nucleophilic Addition: The newly formed phosphonate anion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of 2-formylmorpholine.

• Cyclization: The resulting alkoxide intermediate undergoes an intramolecular cyclization, displacing the dimethyl phosphate group to form a transient oxaphosphetane, in a process analogous to the Wittig reaction.[8]

• Elimination: The oxaphosphetane intermediate rapidly collapses via cycloelimination to yield a vinyl diazo species and dimethyl phosphate.[4][8]

• Carbene Formation: The vinyl diazo compound is unstable and readily extrudes molecular nitrogen (N₂) to generate a highly reactive vinylidene carbene.[4][8]

• 1,2-Migration: The final step involves a rapid 1,2-hydride shift, where the hydrogen atom migrates from the adjacent carbon to the carbene, furnishing the desired terminal alkyne, 2-ethynylmorpholine.[4][8]

Caption: The reaction pathway for the synthesis of 2-ethynylmorpholine.

Detailed Experimental Protocol

This protocol is a generalized procedure based on established methods for the Ohira-Bestmann homologation.[5][10] Researchers should perform their own optimization as needed.

3.1. Materials and Equipment

• Reagents: 2-Formylmorpholine, Bestmann-Ohira Reagent (Dimethyl (1-diazo-2-oxopropyl)phosphonate), Anhydrous Potassium Carbonate (K₂CO₃), Anhydrous Methanol (MeOH), Dichloromethane (DCM), Deionized Water, Brine (saturated aq. NaCl), Anhydrous Sodium Sulfate (Na₂SO₄), Silica Gel (for chromatography), Hexane, and Ethyl Acetate.

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, argon/nitrogen inlet, dropping funnel, rotary evaporator, standard glassware for work-up, and flash chromatography system.

3.2. Step-by-Step Procedure

Caption: A summary of the experimental procedure.

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-formylmorpholine (1.0 eq.). Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen).

• Solvent and Base Addition: Add anhydrous methanol (to make a ~0.2 M solution) and stir until the aldehyde has completely dissolved. Add anhydrous potassium carbonate (2.0 eq., finely powdered) to the solution.

• Reagent Addition: Cool the stirring suspension to 0 °C using an ice bath. In a separate flask, dissolve the Bestmann-Ohira reagent (1.2-1.5 eq.) in a minimal amount of anhydrous methanol. Add this solution dropwise to the reaction mixture over 15-20 minutes.

  • Expertise Note: Slow, controlled addition is crucial to manage the rate of reaction and gas evolution (N₂). The use of anhydrous reagents and solvent is critical to prevent quenching of the reactive anion.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the mixture stir for 12-24 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system.

• Aqueous Work-up: Upon completion, quench the reaction by the slow addition of deionized water. Reduce the volume of the solvent on a rotary evaporator to remove most of the methanol.

• Extraction: Transfer the aqueous residue to a separatory funnel and extract the product with dichloromethane or ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash sequentially with deionized water and brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexane/ethyl acetate to afford pure 2-ethynylmorpholine.

Data Presentation and Characterization

The Ohira-Bestmann reaction typically provides good to excellent yields, often exceeding 80% for well-behaved aldehydes.[4][10]

Table 1: Summary of Reaction Parameters and Expected Results

Parameter	Value / Observation	Rationale
Substrate	2-Formylmorpholine	An enolizable aldehyde suitable for this mild protocol.
Reagent	Bestmann-Ohira Reagent	Allows for mild reaction conditions.
Base	Anhydrous K₂CO₃	Mild base that minimizes side reactions.[4]
Solvent	Anhydrous Methanol	Acts as both solvent and proton source for base activation.
Temperature	0 °C to Room Temp.	Controls initial reaction rate and allows for completion.
Expected Yield	>80%	Based on literature precedents for similar substrates.[10]
Product	2-Ethynylmorpholine	C₆H₉NO, Mol. Wt.: 111.14 g/mol

Expected Spectroscopic Data for 2-Ethynylmorpholine:

• ¹H NMR (CDCl₃, 400 MHz): δ ~ 4.2-4.4 (m, 1H, N-CH-C≡CH), 3.6-3.8 (m, 4H, -O-CH₂-), 2.8-3.0 (m, 4H, -N-CH₂-), ~2.2 (s, 1H, -C≡C-H).

• ¹³C NMR (CDCl₃, 101 MHz): δ ~ 83 (-C≡CH), ~72 (-C≡CH), ~67 (-O-CH₂), ~55 (N-CH-C≡CH), ~45 (-N-CH₂).

• IR (neat, cm⁻¹): ν ~3300 (strong, sharp, ≡C-H stretch), ~2950-2850 (C-H stretch), ~2110 (weak, C≡C stretch), ~1115 (C-O-C stretch).

• HRMS (ESI+): Calculated for C₆H₁₀NO⁺ [M+H]⁺, found [expected value].

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction stalls, potential causes include impure or wet reagents/solvents, or insufficient base. Ensure all materials are anhydrous. A slight excess of the Bestmann-Ohira reagent (up to 1.5 eq.) can sometimes drive the reaction to completion.

• Low Yield: Aside from an incomplete reaction, low yields can result from product loss during work-up or purification, especially if the product is volatile. Careful extraction and concentration are necessary.

• Alternative Conditions: For particularly unreactive aldehydes, a stronger base system such as cesium carbonate (Cs₂CO₃) in methanol or a THF/methanol mixture may provide improved yields.[4][9]

• Safety: The Bestmann-Ohira reagent is a diazo compound and should be handled with care in a well-ventilated fume hood. Although more stable than many diazo compounds, appropriate personal protective equipment should be worn. The reaction evolves nitrogen gas, so the system should not be sealed.

References

• Seyferth-Gilbert Homologation Bestmann-Ohira Reagent . Organic Chemistry Portal. [Link]

• Seyferth–Gilbert homologation . Wikipedia. [Link]

• Mechanism of homologation of aldehyde to alkyne: Ohira–Bestmann reaction . Chemistry Stack Exchange. [Link]

• Ohira-Bestmann reagent and Seyferth-Gilbert reaction . YouTube. [Link]

• One-pot Synthesis of Alkynes from Esters via a Tandem Reduction-Ohira-Bestmann Reaction . Organic Syntheses. [Link]

• Seyferth-Gilbert Homologation . NROChemistry. [Link]

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines . ChemRxiv. [Link]

• Morpholines. Synthesis and Biological Activity . ResearchGate. [Link]

• Seyferth-Gilbert Homologation . YouTube. [Link]

• Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line . RSC Publishing. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Seyferth–Gilbert homologation - Wikipedia [en.wikipedia.org]
• 5. Seyferth-Gilbert Homologation | NROChemistry [nrochemistry.com]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Seyferth-Gilbert Homologation [organic-chemistry.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Note: CuAAC Click Chemistry Protocol for 2-Ethynylmorpholine

Introduction & Strategic Utility

2-Ethynylmorpholine is a high-value pharmacophore building block. The morpholine ring is a "privileged structure" in medicinal chemistry, widely used to modulate solubility, lipophilicity (LogP), and pKa in drug candidates. By functionalizing this ring with a terminal alkyne at the C2 position, researchers gain a versatile handle for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) .

However, this molecule presents a specific chemical challenge: The Morpholine Nitrogen. Unlike simple alkynes, 2-ethynylmorpholine contains a secondary amine (pKa ~8.3). In CuAAC reactions, basic amines can coordinate with the Cu(I) catalyst. While this can sometimes accelerate the reaction (ligand-assisted catalysis), it more often leads to catalyst poisoning, oxidative byproducts, or sluggish turnover if not properly managed.

This guide provides two field-proven protocols designed to mitigate amine-interference and ensure high-yield triazole formation.

Critical Considerations: The "Amine Effect"

Before starting, understand the mechanistic environment. The success of your "click" reaction depends on controlling the Copper(I) coordination sphere.

• The Challenge: The secondary amine in 2-ethynylmorpholine acts as a competitive ligand. If Cu(I) binds too tightly to the morpholine nitrogen, it becomes unavailable for the alkyne-azide catalytic cycle.

• The Solution: Use a Sacrificial/Stabilizing Ligand (TBTA or THPTA) that binds Cu(I) stronger than the morpholine but is labile enough to allow catalysis.

• pH Control: Maintaining a pH between 7.0–8.0 is critical.

  • Too Acidic (< pH 5): The ligand (TBTA/THPTA) may protonate and dissociate.

  • Too Basic (> pH 9): The morpholine is fully deprotonated and competes aggressively for the copper.

Mechanistic Visualization

The following diagram illustrates the competition between the optimal catalytic cycle and the amine-mediated inhibitory pathway.

Caption: Figure 1. Competitive coordination pathways. Use of TBTA/THPTA ligands favors the Green (Active) pathway over the Red (Inhibitory) amine chelation.

Protocol A: Preparative Synthesis (Organic Phase)

Best for: Small molecule synthesis, scaffold derivatization, non-biological targets.[1] Scale: Milligram to Gram.

Reagents & Materials

Component	Specification	Role
Alkyne	2-Ethynylmorpholine (HCl salt preferred*)	Starting Material
Azide	R-N₃ (1.0 – 1.2 equiv)	Coupling Partner
Catalyst Source	CuSO₄[2][3][4][5][6][7] · 5H₂O	Copper Source
Reductant	Sodium Ascorbate	Reduces Cu(II) to Cu(I)
Ligand	TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine)	Protects Cu(I) from oxidation/chelation
Solvent	DMSO or tBuOH/Water (1:1)	Reaction Medium
Base	DIPEA (only if using HCl salt)	Neutralizes salt

*Note: The HCl salt of 2-ethynylmorpholine is more stable than the free base. If using the salt, you must add 1.0 equiv of DIPEA.

Step-by-Step Methodology

• Stock Preparation:

  • Ligand/Copper Mix: Dissolve CuSO₄ (5 equiv) and TBTA (5.5 equiv) in DMSO/Water. Crucial: Pre-complexing the copper and ligand before adding to the reaction prevents immediate chelation by the morpholine.

  • Alkyne Solution: Dissolve 2-ethynylmorpholine (1.0 equiv) in DMSO.

  • Azide Solution: Dissolve Azide (1.1 equiv) in DMSO.

• Reaction Assembly:

  • In a reaction vial, combine the Alkyne and Azide solutions.

  • If using 2-ethynylmorpholine·HCl, add DIPEA (1.0 equiv) now.

  • Add the Ligand/Copper Mix (1–5 mol% Cu loading relative to alkyne).

  • Add Sodium Ascorbate (freshly prepared in water, 2–10 mol%).

• Execution:

  • Temperature: Room Temperature (25°C).

  • Time: 4 – 16 hours.

  • Monitoring: TLC or LC-MS. Look for the disappearance of the azide peak.

• Work-up (Copper Removal):

  • Dilute with EtOAc.

  • Wash with 10% Ammonium Hydroxide or saturated EDTA solution. This step is vital to strip the copper from the morpholine nitrogen.

  • Dry over Na₂SO₄ and concentrate.

Protocol B: Bioconjugation (Aqueous/Buffer)

Best for: Labeling proteins, DNA, or live cells with 2-ethynylmorpholine tags. Scale: Microgram (µM concentrations).

Reagents & Materials

Component	Specification	Role
Ligand	THPTA (Water soluble)	Critical: TBTA is insoluble in water; THPTA is required.
Buffer	PBS or HEPES (pH 7.4)	Physiological stability
Additives	Aminoguanidine (Optional)	Prevents protein-dehydroascorbate crosslinking

Step-by-Step Methodology

• Calculations:

  • Target final concentrations: Alkyne/Azide (10–100 µM), CuSO₄ (100 µM), THPTA (500 µM), Ascorbate (2.5 mM).

  • Ratio Rule: Maintain a 1:5 ratio of Cu:Ligand . This excess ligand is necessary to outcompete the morpholine and biological amines.

• Workflow (See Diagram Below):

  • Step 1: Dissolve biomolecule (Azide-labeled) in Buffer.

  • Step 2: Add 2-ethynylmorpholine (from 10 mM DMSO stock).

  • Step 3: Premix CuSO₄ and THPTA.[4][8] Incubate for 5 mins.

  • Step 4: Add Cu-THPTA complex to the reaction.

  • Step 5: Initiate by adding Sodium Ascorbate.[4]

• Incubation:

  • Protect from light.[4]

  • Incubate 30–60 minutes at RT.

• Purification:

  • Desalting column (PD-10) or Dialysis.

  • Note: The morpholine tag is small; standard size-exclusion will easily remove excess reagent.

Protocol Visualization

Caption: Figure 2. Operational workflow emphasizing the pre-complexation of Copper and Ligand to prevent amine poisoning.

Troubleshooting & Self-Validation

Use these checks to validate your experiment in real-time:

• Color Check (The "Blue" Warning):

  • Observation: The reaction turns blue/green.

  • Diagnosis: Cu(I) has oxidized to Cu(II). The reaction has stopped.

  • Fix: Add more Sodium Ascorbate immediately. If using Protocol A, ensure the vessel is flushed with Nitrogen/Argon.

• Precipitate Formation:

  • Observation: Brown/Red precipitate.

  • Diagnosis: Copper(I) acetylide formation (Glaser coupling side-reaction).

  • Fix: Your oxygen levels are too high. Degas solvents. Increase Ligand concentration.

• Low Yield with Morpholine:

  • Observation: Starting material remains despite active catalyst.

  • Diagnosis: Morpholine nitrogen is sequestering copper.

  • Fix: Increase Copper loading to 10 mol% and Ligand to 20 mol%. Ensure pH is not >8.5.

References

• Rostovtsev, V. V., et al. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition. Link

• Chan, T. R., et al. (2004). Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis. Organic Letters. Link

• Presolski, S. I., et al. (2011).[8] Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. Link

• BroadPharm. (n.d.). Protocol for Azide-Alkyne Click Chemistry. BroadPharm Application Notes. Link

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides. Chemical Society Reviews. Link

Sources

• 1. Click chemistry - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. broadpharm.com [broadpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Click Chemistry [organic-chemistry.org]
• 8. jenabioscience.com [jenabioscience.com]

Copper-catalyzed azide-alkyne cycloaddition using morpholine alkynes

An Application Guide to Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with Morpholine-Containing Alkynes

Introduction

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) stands as the cornerstone of "click chemistry," a concept introduced by K. B. Sharpless to describe reactions that are modular, high-yielding, and generate only inoffensive byproducts.[1][2] This reaction facilitates the rapid and efficient covalent assembly of molecular building blocks under mild, often aqueous, conditions.[3][4] The CuAAC reaction specifically and regioselectively joins a terminal alkyne and an azide to form a stable 1,4-disubstituted 1,2,3-triazole ring.[1][3]

In the landscape of drug discovery and development, the morpholine substructure is a highly valued heterocyclic motif.[5][6] Its inclusion in a molecule can impart favorable physicochemical properties, such as improved aqueous solubility, metabolic stability, and polarity, while also acting as a key hydrogen bond acceptor. This application note provides a comprehensive guide for researchers on the strategic use of morpholine-containing alkynes in CuAAC reactions. We will delve into the mechanistic underpinnings of the reaction, provide detailed, field-tested protocols for the synthesis and application of a model morpholine alkyne, and offer insights into data interpretation and troubleshooting.

Part I: Theoretical Background & Mechanistic Insights

The CuAAC Catalytic Cycle

The remarkable efficiency and regioselectivity of the CuAAC reaction, which dramatically accelerates the rate of the thermal Huisgen 1,3-dipolar cycloaddition, is attributed to the copper(I) catalyst.[1][3] The mechanism is not a concerted cycloaddition but rather a stepwise process involving copper acetylide intermediates.[7][8]

• Formation of the Copper(I) Acetylide: The catalytic cycle begins with the coordination of the Cu(I) ion to the terminal alkyne. This coordination significantly increases the acidity of the terminal proton, allowing for its removal by a mild base to form a highly nucleophilic copper(I) acetylide intermediate.[3][8]

• Coordination and Cyclization: The organic azide then coordinates to the copper center. This brings the two reactive partners into close proximity, facilitating the nucleophilic attack of the acetylide's β-carbon onto the terminal nitrogen of the azide. This step leads to the formation of a six-membered copper-containing metallacycle.[1][9]

• Ring Contraction and Protonolysis: This metallacycle intermediate is unstable and rapidly rearranges and undergoes protonolysis to yield the stable 1,4-disubstituted 1,2,3-triazole product and regenerate the active Cu(I) catalyst, which re-enters the catalytic cycle.[]

The active Cu(I) catalyst is often generated in situ from an inexpensive and stable Cu(II) salt, such as copper(II) sulfate (CuSO₄), using a reducing agent like sodium ascorbate.[1][3][9] This approach avoids the need to handle potentially unstable Cu(I) salts.

Caption: Figure 1: The Catalytic Cycle of CuAAC.

The Role and Advantages of the Morpholine Moiety

The morpholine ring is considered a "privileged scaffold" in medicinal chemistry. Its non-planar, chair-like conformation and the presence of both an ether oxygen and a tertiary amine nitrogen provide a unique combination of properties:

• Enhanced Solubility: The polar nature of the morpholine group can significantly improve the aqueous solubility of both the alkyne starting material and the final triazole product. This is particularly advantageous for bioconjugation reactions performed in biological buffers.[4][11]

• Hydrogen Bonding: The oxygen atom acts as a hydrogen bond acceptor, which can be crucial for molecular recognition and binding to biological targets.

• Metabolic Stability: The morpholine ring is generally resistant to metabolic degradation, contributing to a better pharmacokinetic profile for drug candidates.

• Synthetic Handle: The tertiary amine can be further functionalized if desired, adding another layer of modularity to molecular design.

Incorporating a morpholine into the alkyne component of a CuAAC reaction is a strategic choice to build these desirable properties directly into the final product.

Part II: Experimental Protocols & Workflows

This section provides detailed protocols for the synthesis of a model morpholine alkyne and its subsequent use in a CuAAC reaction. The workflow is designed to be a self-validating system, from starting material synthesis to final product purification and analysis.

Caption: Figure 2: General Experimental Workflow.

Protocol 1: Synthesis of 4-(prop-2-yn-1-yl)morpholine

This protocol describes the N-alkylation of morpholine with propargyl bromide, a straightforward and efficient method to prepare the required alkyne.

Materials:

• Morpholine

• Propargyl bromide (80% solution in toluene)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add morpholine (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetonitrile (approx. 0.2 M relative to morpholine).

• Cool the stirred suspension to 0 °C in an ice bath.

• Add propargyl bromide (1.1 eq) dropwise over 10 minutes. Caution: Propargyl bromide is a lachrymator and toxic; handle in a fume hood.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the morpholine is consumed.

• Filter the reaction mixture through a pad of celite to remove the K₂CO₃, and wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Resuspend the residue in diethyl ether and wash with saturated NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 4-(prop-2-yn-1-yl)morpholine as a crude oil, which can often be used directly in the next step or purified by vacuum distillation if necessary.

Protocol 2: General Procedure for CuAAC with a Morpholine Alkyne

This protocol details the CuAAC reaction between 4-(prop-2-yn-1-yl)morpholine and a representative azide, benzyl azide.

Materials:

• 4-(prop-2-yn-1-yl)morpholine (from Protocol 1)

• Benzyl azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol (t-BuOH)

• Deionized water

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• In a vial, dissolve 4-(prop-2-yn-1-yl)morpholine (1.0 eq) and benzyl azide (1.0 eq) in a 1:1 mixture of t-BuOH and water (to a concentration of approx. 0.1-0.5 M).

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.2 eq).

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O (0.1 eq).

• To the stirred solution of the alkyne and azide, add the sodium ascorbate solution, followed by the CuSO₄ solution. A color change (typically to yellow-green) should be observed.

• Stir the reaction at room temperature. The reaction is often complete within 1-4 hours.

• Monitor the reaction progress by TLC or LC-MS. Upon completion, a new, more polar spot corresponding to the triazole product should be visible.

• Proceed to the work-up and purification as described in Protocol 3.

Protocol 3: Product Purification and Characterization

Purification is critical to remove the copper catalyst, which can interfere with downstream applications and spectroscopic analysis.[12] The triazole product itself can chelate copper, sometimes making its removal challenging.[13]

Procedure:

• Aqueous Work-up: Dilute the reaction mixture with water and extract with an organic solvent like DCM or EtOAc (3x).

• Combine the organic layers. Wash the combined extracts with a saturated aqueous solution of NH₄Cl (this helps to complex and remove residual copper), followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Column Chromatography: Purify the crude residue by silica gel column chromatography. A gradient of ethyl acetate in hexanes is typically effective for eluting the triazole product.

• Characterization: Confirm the structure and purity of the isolated product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Part III: Data Interpretation & Troubleshooting

Expected Results

For the model reaction of 4-(prop-2-yn-1-yl)morpholine with benzyl azide, the expected product is 1-benzyl-4-(morpholinomethyl)-1H-1,2,3-triazole. The following table summarizes typical reaction parameters and expected outcomes.

Parameter	Typical Value / Observation	Rationale / Comment
Reaction Time	1 - 4 hours	CuAAC is generally a fast reaction at room temperature.[14]
Yield	> 85%	The reaction is highly efficient and typically provides high yields.[4]
TLC (50% EtOAc/Hex)	Rƒ (Product) ≈ 0.3-0.4	The triazole product is significantly more polar than the starting materials.
¹H NMR	Appearance of a singlet ~7.5-8.0 ppm	This signal is characteristic of the triazole C5-H proton.
Purity	High purity after a single column	Byproducts are minimal in a well-run CuAAC reaction.[1]

Troubleshooting Guide

Even robust reactions can encounter issues. The following guide addresses common problems.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (Cu(I) oxidized to Cu(II)).2. Poor quality of starting materials (e.g., azide degraded).3. Insufficient mixing in the biphasic solvent system.	1. Use freshly prepared solutions of sodium ascorbate and CuSO₄. Add a slight excess of ascorbate.[1] Consider using a Cu(I)-stabilizing ligand like TBTA or THPTA.[4][15]2. Verify the purity of the alkyne and azide by NMR before starting.3. Increase the stirring rate or add a co-solvent like DMSO to improve homogeneity.
Formation of Side Products	1. Oxidative homocoupling of the alkyne (Glaser coupling) to form a diyne.2. Reduction of the azide to an amine by excess sodium ascorbate.[15]	1. Ensure the reaction is not overly exposed to oxygen, especially before the azide is added. The use of a slight excess of ascorbate helps prevent this.[3]2. Use the minimum effective concentration of sodium ascorbate (e.g., 10-20 mol%). Alternatively, use a direct Cu(I) source like CuI to eliminate the need for a reductant.[15]
Difficulty in Purification	1. Product is highly water-soluble due to the morpholine group.2. Persistent copper contamination in the final product.[13]	1. If product is lost to the aqueous layer during extraction, saturate the aqueous phase with NaCl (brine) and perform multiple extractions with EtOAc or a 9:1 DCM:IPA mixture.2. Wash thoroughly with saturated NH₄Cl or a dilute (1-5%) aqueous solution of EDTA during work-up to chelate and remove copper ions.

Conclusion

The copper-catalyzed azide-alkyne cycloaddition provides a powerful and reliable method for synthesizing 1,4-disubstituted 1,2,3-triazoles. By employing morpholine-containing alkynes, researchers can readily incorporate this pharmaceutically important scaffold into a wide array of molecules. This strategy allows for the rapid generation of compounds with potentially enhanced solubility and desirable drug-like properties. The protocols and insights provided in this guide are intended to empower scientists in drug discovery and chemical biology to confidently apply this valuable reaction to their research endeavors.

References

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal.
• The mechanism of copper-catalyzed azide–alkyne cycloaddition reaction - polen.itu.edu.tr. (n.d.).
• Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study - PMC. (n.d.).
• Application Notes and Protocols for the Purification of Triazole Products from 1-(azidomethoxy)-2-methoxyethane Reactions - Benchchem. (n.d.).
• Fokin, V. V., & Sharpless, K. B. (2005). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 34(8), 655-668.
• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights | Organometallics - ACS Publications. (2022).
• The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). (n.d.). Glen Research.
• Three-Component Synthesis of Morpholine Derivatives. (2020). J. Heterocycl. Chem., 57, 140–150.
• Application Notes and Protocols for the Purification of Triazole Products from "1- Ethynyl-4-dodecyloxybenzene" Reactions - Benchchem. (n.d.).
• Recent progress in the synthesis of morpholines - ResearchGate. (2019).
• CuAAC: Copper-Catalyzed Click Reaction - Bioconjugation - BOC Sciences. (n.d.).
• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162.
• Well-defined copper(I) complexes for Click azide–alkyne cycloaddition reactions: one Click beyond | Request PDF - ResearchGate. (n.d.).
• Technical Support Center: Troubleshooting Azide Compounds in Click Chemistry - Benchchem. (n.d.).
• Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete? | ResearchGate. (2020).
• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology - Jena Bioscience. (n.d.).
• CuAAC click triazole synthesis - laboratory experiment - YouTube. (2022).
• “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders - PMC. (2023).

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glenresearch.com [glenresearch.com]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. polen.itu.edu.tr [polen.itu.edu.tr]
• 8. Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 11. jenabioscience.com [jenabioscience.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. benchchem.com [benchchem.com]

Application Note: Strategic Functionalization of 2-Ethynylmorpholine for Rigidifying PROTAC Linkers

Abstract & Rationale

The design of Proteolysis Targeting Chimeras (PROTACs) has evolved from simple PEG-based connectors to sophisticated, rigidified linkers that actively influence ternary complex stability.[1][2] 2-Ethynylmorpholine represents a high-value "dual-handle" scaffold. Its morpholine core improves physicochemical properties (solubility, metabolic stability), while the C2-alkyne and N-amine handles allow for orthogonal functionalization.

This guide details the strategic incorporation of 2-ethynylmorpholine into PROTACs. Unlike flexible PEG chains, which suffer from high entropic penalties upon binding, the chiral morpholine scaffold restricts conformational freedom, potentially enhancing the selectivity of E3 ligase-POI (Protein of Interest) pairing.

Key Advantages of the Scaffold

Feature	Chemical Logic	Impact on PROTAC
Morpholine Core	-rich, pKa ~8.3	Improves aqueous solubility and logD; reduces "grease" compared to alkyl chains.
C2-Ethynyl Group	Bio-orthogonal handle	Enables "Click" (CuAAC) or Sonogashira coupling; introduces defined vector geometry.
Chirality (C2)	Defined stereocenter	Allows for vector tuning; (S) vs (R) enantiomers can drastically alter ternary complex formation.
Secondary Amine	Nucleophilic handle	Standard site for attachment to E3 ligase ligands (e.g., VHL, CRBN) or POI warheads.

Strategic Workflow

The functionalization of 2-ethynylmorpholine typically follows a "Head-to-Tail" assembly. We recommend prioritizing N-functionalization first to establish the "Anchor" (typically the E3 ligase ligand), followed by Alkyne functionalization (Click chemistry) to attach the "Warhead" (POI ligand).

Figure 1: Sequential assembly strategy. Prioritizing N-functionalization prevents copper chelation issues during the subsequent Click reaction.

Protocol A: N-Functionalization (The Anchor)

Objective: Attach the morpholine nitrogen to an E3 ligase ligand (e.g., Thalidomide derivative for Cereblon or VHL ligand). Method: Reductive Amination. This is preferred over direct alkylation to avoid over-alkylation (quaternization).

Materials

• Reagent A: 2-Ethynylmorpholine (HCl salt or free base).

• Reagent B: E3 Ligase Ligand with an aldehyde handle (e.g., 4-(4-formylphenyl)thalidomide).

• Solvent: Dichloroethane (DCE) or Methanol (MeOH).

• Reductant: Sodium triacetoxyborohydride (STAB).

• Acid: Acetic acid (AcOH).

Step-by-Step Procedure

• Activation: In a flame-dried round-bottom flask, dissolve Reagent B (1.0 equiv) and Reagent A (1.1 equiv) in anhydrous DCE (0.1 M concentration).

• Imine Formation: Add AcOH (2.0 equiv) to catalyze imine formation. Stir at Room Temperature (RT) for 1–2 hours under nitrogen.

  • Checkpoint: Monitor by LCMS for the disappearance of the aldehyde peak and formation of the imine mass [M+H]+.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 equiv) portion-wise over 10 minutes.

• Reaction: Allow the reaction to warm to RT and stir for 4–16 hours.

• Quench & Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (DCM/MeOH gradient). The alkyne handle is stable under these conditions.

Protocol B: Alkyne Functionalization (The Linker)

Objective: Connect the POI ligand via a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Context: This step forms a 1,4-disubstituted 1,2,3-triazole. The triazole acts as a bioisostere of an amide bond but with higher metabolic stability and rigidity.

Critical Reagents (The Catalyst System)

• Cu Source: CuSO₄·5H₂O (Pre-catalyst).

• Reductant: Sodium Ascorbate (Reduces Cu(II) to active Cu(I)).

• Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine).

  • Why THPTA? It protects the Cu(I) species from oxidation and prevents copper-induced degradation of the PROTAC proteins during biological assays. It also accelerates the reaction in aqueous buffers.

Step-by-Step Procedure

• Setup: Dissolve the N-functionalized Alkyne (from Protocol A, 1.0 equiv) and the Azide-tagged Warhead (1.0 equiv) in a mixture of t-BuOH/Water (1:1) or DMSO/Water if solubility is poor.

• Catalyst Prep: In a separate vial, mix CuSO₄ (0.1 equiv) and THPTA (0.5 equiv) in water. Add Sodium Ascorbate (0.5 equiv). The solution should remain clear/colorless (yellowing indicates oxidation).

• Initiation: Add the Cu/THPTA/Ascorbate mix to the main reaction vessel.

• Incubation: Stir at RT for 2–12 hours.

  • Note: If the reaction stalls, sparge the headspace with nitrogen to remove dissolved oxygen.

• Scavenging (Crucial): Upon completion (LCMS), add a metal scavenger (e.g., QuadraPure™ TU or EDTA) and stir for 30 minutes to sequester copper. Residual copper is cytotoxic and will confound biological degradation data.

• Purification: Preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Figure 2: The CuAAC catalytic cycle. The use of THPTA ligand is mandatory to stabilize the Cu(I) oxidation state.

Quality Control & Troubleshooting

Analytical Validation

• 1H NMR (DMSO-d6):

  • Diagnostic Signal: The triazole proton typically appears as a singlet between δ 7.5 – 8.5 ppm .

  • Morpholine Ring: Check for the disappearance of the alkyne proton (triplet/singlet ~3.0 ppm) and the retention of the morpholine diastereotopic protons.

• LCMS: Ensure no [M+Cu]+ adducts are visible. Copper adducts often appear as M+63 or M+65 peaks.

Common Pitfalls

Issue	Root Cause	Solution
Low Yield (Step A)	Quaternization of amine	Use reductive amination (secondary amine formation) rather than direct alkylation with halides.
Precipitation (Step B)	Poor solubility of PROTAC	Add DMSO (up to 20%) or use THF/Water mixtures.
Cell Toxicity	Residual Copper	Use EDTA wash or resin scavengers (SiliaMetS®) post-reaction.
Stereo-scrambling	Harsh conditions	Avoid strong bases (e.g., NaH) that might racemize the C2 chiral center.

References

• Troup, R. I., Fallan, C., & Baud, M. G. (2020).[3] Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1(5), 273–312.[3] [Link]

• Wurz, R. P., et al. (2018). A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation.[4] Journal of Medicinal Chemistry, 61(2), 453–461. [Link][4]

• Testa, A., et al. (2020).[5] 3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and stereoselective functionalization. Organic Letters (Context on rigidifying morpholine-like scaffolds). [Link]

• Bemish, R. J., et al. (2021). Rigid Linkers in PROTAC Design: The Role of Conformational Restriction. Journal of Medicinal Chemistry. (General reference for rigid linker logic). [Link]

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chempep.com [chempep.com]
• 3. The Essential Role of Linkers in PROTACs [axispharm.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Ethynylmorpholine by Column Chromatography

This technical support guide is designed for researchers, scientists, and professionals in drug development who are tasked with the purification of 2-ethynylmorpholine using column chromatography. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and a detailed experimental protocol, grounded in established chromatographic principles and extensive field experience. Our aim is to equip you with the necessary knowledge to overcome common challenges and achieve high-purity 2-ethynylmorpholine.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

The purification of 2-ethynylmorpholine, a basic amine, on standard silica gel presents a unique set of challenges primarily due to its interaction with the acidic stationary phase. This guide addresses the most frequently encountered issues and provides scientifically-backed solutions.

Problem 1: Poor or No Elution of 2-Ethynylmorpholine (Streaking or Tailing on TLC)

• Causality: The basic nitrogen atom in the morpholine ring can interact strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel.[1] This acid-base interaction can lead to irreversible adsorption, resulting in low or no recovery of the product. On a TLC plate, this manifests as streaking or tailing of the spot.

• Solutions:

  • Mobile Phase Modification: The most common and effective solution is to add a basic modifier to the eluent.[1][2] This additive competes with 2-ethynylmorpholine for the acidic sites on the silica gel, thereby reducing its retention and improving peak shape.

    • Recommended Modifier: Triethylamine (TEA) is the standard choice.

    • Concentration: Start with 0.5-1% (v/v) of TEA in your mobile phase. In some cases, up to 3% may be necessary.[3]

    • Alternative: A solution of 10% ammonium hydroxide in methanol can be used as the polar component of the mobile phase, particularly for highly polar compounds.[2][4]

  • Stationary Phase Deactivation: If mobile phase modification is insufficient, the silica gel itself can be deactivated.[3][4]

    • Procedure: Prepare a slurry of the silica gel in your chosen mobile phase that already contains the basic modifier (e.g., 1% TEA). Packing the column with this pre-treated slurry can significantly improve recovery.

Problem 2: Co-elution with Impurities

• Causality: The crude reaction mixture may contain impurities with polarities similar to 2-ethynylmorpholine, making separation difficult. Common impurities in morpholine synthesis can include starting materials or byproducts like N-ethylmorpholine.[3]

• Solutions:

  • Solvent System Optimization: A systematic approach to selecting the mobile phase is crucial. Use Thin Layer Chromatography (TLC) to screen a variety of solvent systems.

    • Recommended Solvent Systems: Start with a non-polar solvent and gradually increase the polarity with a more polar solvent. Common systems for amines include:

      • Hexanes/Ethyl Acetate with 1% TEA

      • Dichloromethane/Methanol with 1% TEA[2]

    • Target Rf Value: Aim for an Rf value of 0.25-0.35 for 2-ethynylmorpholine on TLC to ensure good separation on the column.[5]

  • Gradient Elution: If a single solvent system (isocratic elution) fails to resolve the impurities, a gradient elution is recommended.[3]

    • Procedure: Start with a low polarity mobile phase (e.g., 98:2 Hexanes:Ethyl Acetate with 1% TEA) and gradually increase the proportion of the more polar solvent. This will elute non-polar impurities first, followed by your product, and then more polar impurities.

Problem 3: Product Degradation on the Column

• Causality: The acidic nature of silica gel can potentially lead to the degradation of sensitive compounds. While morpholine itself is relatively stable, the ethynyl group can be reactive under certain conditions.

• Solutions:

  • Deactivation of Silica Gel: As mentioned previously, pre-treating the silica gel with a basic modifier can neutralize acidic sites and minimize degradation.[3][4]

  • Use of Alternative Stationary Phases: If degradation persists, consider using a less acidic stationary phase.

    • Alumina (Basic or Neutral): Alumina can be a good alternative to silica gel for the purification of basic compounds.[4]

    • Amine-functionalized Silica: This specialized stationary phase is designed for the purification of amines and can provide excellent results.

  • 2D TLC Analysis: To confirm if your compound is degrading on silica, you can perform a 2D TLC.[6] Spot your compound in one corner, run the TLC, then rotate the plate 90 degrees and run it again in the same solvent. If new spots appear off the diagonal, it indicates degradation.

II. Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent system for the column chromatography of 2-ethynylmorpholine?

A1: The ideal solvent system should provide an Rf value of approximately 0.25-0.35 for 2-ethynylmorpholine on a TLC plate.[5] A good starting point for screening is a mixture of Hexanes and Ethyl Acetate (e.g., starting at a 9:1 ratio and increasing the proportion of ethyl acetate) with the addition of 0.5-1% triethylamine (TEA).[2] For more polar impurities, a Dichloromethane/Methanol system (with 1% TEA) may be more effective.

Q2: How much silica gel should I use for my column?

A2: A general rule of thumb is to use a 20-50 fold excess by weight of silica gel to the crude sample.[7] For difficult separations, a higher ratio (up to 100:1) may be necessary.

Q3: How should I load my sample onto the column?

A3: There are two primary methods for sample loading:

• Wet Loading: Dissolve the crude 2-ethynylmorpholine in a minimal amount of the initial mobile phase and carefully add it to the top of the column.

• Dry Loading: Dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder is then carefully added to the top of the column. This method is often preferred as it can lead to better resolution.

Q4: How can I visualize 2-ethynylmorpholine on a TLC plate?

A4: 2-ethynylmorpholine may not be strongly UV-active. Here are some common visualization techniques:

• UV Lamp: If the compound has some UV activity, it will appear as a dark spot on a fluorescent TLC plate (254 nm).[8]

• Iodine Chamber: Placing the TLC plate in a chamber with iodine crystals will stain most organic compounds, appearing as brown spots.[9]

• Potassium Permanganate (KMnO4) Stain: This stain is useful for compounds that can be oxidized, such as the ethynyl group. The compound will appear as a yellow/brown spot on a purple background.

III. Experimental Protocol: A Step-by-Step Guide

This protocol provides a general framework for the purification of 2-ethynylmorpholine by flash column chromatography.

Materials:

• Crude 2-ethynylmorpholine

• Silica gel (230-400 mesh)

• Solvents (Hexanes, Ethyl Acetate, Dichloromethane, Methanol - all HPLC grade)

• Triethylamine (TEA)

• TLC plates (silica gel coated with fluorescent indicator)

• Chromatography column

• Collection tubes

• Visualization agent (e.g., KMnO4 stain)

Workflow Diagram:

Caption: Workflow for 2-ethynylmorpholine purification.

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the plate in various solvent systems (e.g., Hexanes:Ethyl Acetate with 1% TEA) to find a system that gives your product an Rf of 0.25-0.35 and separates it from impurities.

• Column Preparation:

  • Choose an appropriately sized column.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase (containing 1% TEA).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring a uniform bed without air bubbles or cracks.[7]

  • Add a thin layer of sand to the top of the silica gel to protect the surface.

• Sample Loading (Dry Method):

  • Dissolve the crude 2-ethynylmorpholine in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approximately 1-2 times the weight of your crude product) to this solution.

  • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the prepared column.

• Elution:

  • Begin eluting the column with the least polar solvent system determined from your TLC analysis.

  • If using a gradient, gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent. A typical gradient might be from 2% to 20% Ethyl Acetate in Hexanes (with 1% TEA).

• Fraction Collection:

  • Collect the eluent in a series of fractions (e.g., in test tubes). The size of the fractions will depend on the size of your column.

• TLC Analysis of Fractions:

  • Spot each fraction (or every few fractions) on a TLC plate.

  • Develop the TLC plate in your chosen solvent system.

  • Visualize the spots to identify the fractions containing the pure 2-ethynylmorpholine.

• Combine and Evaporate:

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure to yield the purified 2-ethynylmorpholine.

IV. Data Summary Table

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective choice.[7]
Mobile Phase Modifier	0.5-1% Triethylamine (TEA)	Prevents product from sticking to the acidic silica gel.[1]
Screening Solvents	Hexanes/Ethyl Acetate, DCM/Methanol	Common systems offering a wide range of polarities.[2]
Target Rf Value	0.25 - 0.35	Optimal for good separation on a column.[5]
Sample Loading	Dry Loading	Often provides better resolution than wet loading.

V. Troubleshooting Logic Diagram

Caption: Troubleshooting flowchart for 2-ethynylmorpholine purification.

VI. References

• Troubleshooting purification of tertiary amine compounds by column chromatography. - Benchchem. Available from:

• Purification: Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. Available from:

• How do I purify ionizable organic amine compounds using flash column chromatography? - Biotage. Available from:

• Tips for Flash Column Chromatography - Department of Chemistry : University of Rochester. Available from:

• Column chromatography - University of Calgary. Available from:

• Chromatography: Solvent Systems For Flash Column - Department of Chemistry : University of Rochester. Available from:

• How do I use two different solvent systems for column chromatography? - ResearchGate. Available from:

• CHEM 344 Thin Layer Chromatography - University of Wisconsin-Madison. Available from:

• Safety Data Sheet: Morpholine - Carl ROTH. Available from:

• • Thin Layer Chromatography - University of Massachusetts. Available from:

• Complete Guide to Thin Layer Chromatography Sample Preparation - Organomation. Available from:

• TLC-Thin Layer Chromatography - operachem. Available from:

• Which sample solvents work best with normal-phase flash column chromatography? - Biotage. Available from:

• Thin Layer Chromatography (TLC) - Organic Chemistry at CU Boulder. Available from:

• Morpholine synthesis - Organic Chemistry Portal. Available from:

• Technical Support Center: Purification of 2-Ethynylanthracene and its Derivatives - Benchchem. Available from:

• What compounds are unstable in a silica gel column (chromatography) : r/chemhelp - Reddit. Available from:

Sources

• 1. nexchem.co.uk [nexchem.co.uk]
• 2. Chromatography [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. reddit.com [reddit.com]
• 7. web.uvic.ca [web.uvic.ca]
• 8. TLC-Thin Layer Chromatography - operachem [operachem.com]
• 9. community.wvu.edu [community.wvu.edu]

Technical Support Center: Troubleshooting Low Conversion in Morpholine-Azide Cycloaddition

Welcome to the technical support center for morpholine-azide cycloaddition reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during these powerful bioconjugation and synthetic reactions. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you make informed decisions to optimize your experiments for maximal yield and purity.

Frequently Asked Questions (FAQs)

Q1: My strain-promoted azide-alkyne cycloaddition (SPAAC) reaction with a morpholine-containing substrate is showing low to no conversion. What are the most common initial checks?

A: Before delving into more complex variables, always begin with the fundamentals:

• Reagent Integrity: Azides and strained alkynes can degrade over time. Verify the purity and integrity of your starting materials, especially the strained alkyne, which can be susceptible to hydration or oxidation. Use freshly sourced or properly stored reagents whenever possible.

• Concentration and Stoichiometry: While SPAAC reactions are generally robust, concentration can play a crucial role, especially with sluggish reactants.[1] Ensure your reaction concentrations are within the recommended range for your specific strained alkyne. A modest excess of one reagent (typically the less precious one, often the azide) can sometimes drive the reaction to completion.

• Solvent Purity: Ensure your solvent is anhydrous and free of amine contaminants, as these can potentially react with some strained alkynes.

Q2: I am performing a copper-catalyzed azide-alkyne cycloaddition (CuAAC) and observing very low yield. What should I investigate first?

A: For CuAAC reactions, the catalyst system is paramount. Here are the initial troubleshooting steps:

• Copper(I) Source and Oxidation State: The active catalytic species is Cu(I).[2][3] If you are starting with a Cu(II) salt (e.g., CuSO₄), ensure your reducing agent (commonly sodium ascorbate) is fresh and used in sufficient excess (typically 3-10 fold) to generate and maintain the Cu(I) state.[2] Direct use of a Cu(I) salt (e.g., CuI, CuBr) can be more efficient but requires an inert atmosphere to prevent oxidation.[4][5]

• Ligand Effects: The presence of a stabilizing ligand can significantly accelerate the reaction and prevent catalyst degradation.[2] Ligands like TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) are common. Ensure the ligand is pure and used at the correct concentration.

• Oxygen Exclusion: Oxygen can oxidize the Cu(I) catalyst to the inactive Cu(II) state.[6] Degassing your solvent and running the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial for reproducible, high-yielding reactions.

Q3: Can the morpholine moiety itself interfere with the cycloaddition reaction?

A: Generally, the morpholine group is considered a stable and relatively inert functional group in the context of azide-alkyne cycloadditions.[7][8] However, under certain conditions, its basic nitrogen could potentially interact with reaction components. For instance, in CuAAC, it might coordinate with the copper catalyst, though this is not a commonly reported issue leading to low conversion. In most cases, poor yields are attributable to other factors outlined in this guide. A recent study has shown that morpholine can participate in a cycloaddition with gem-difluoroalkenes and organic azides, but this is a specific reaction pathway not typical for standard azide-alkyne cycloadditions.[9]

In-Depth Troubleshooting Guide

Issue 1: Consistently Low Yield in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

If you've checked the basics and are still facing low conversion, a deeper dive into the reaction parameters is necessary.

Root Cause Analysis:

• Steric Hindrance: The steric environment around both the azide and the alkyne can significantly impact the reaction rate. A bulky substituent near the reactive centers can hinder the approach of the reactants.

• Solvent Effects: While SPAAC can proceed in a variety of solvents, the solvent can influence the reaction rate. Polar aprotic solvents like DMF, DMSO, and acetonitrile are often good choices.[10] For biological applications, aqueous buffers are common.

• Incorrect Strained Alkyne for the Application: Different strained alkynes (e.g., BCN, DBCO, DIBO) have different reaction kinetics and stability.[1] An alkyne with insufficient ring strain might lead to a sluggish reaction.

Troubleshooting Workflow:

Caption: Decision-making workflow for troubleshooting low SPAAC conversion.

Experimental Protocols:

• Solvent Screening:

  • Set up parallel reactions in a range of solvents (e.g., DMF, DMSO, acetonitrile, and aqueous buffers if applicable).

  • Use identical concentrations and temperatures for all reactions.

  • Monitor reaction progress by a suitable analytical method (e.g., LC-MS, NMR).

• Temperature Optimization:

  • Set up the reaction at room temperature and in parallel at elevated temperatures (e.g., 37°C, 50°C).

  • Be mindful that higher temperatures can degrade sensitive substrates.

  • Monitor for both product formation and starting material degradation.

Issue 2: Reaction Stalls or is Incomplete in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

When a CuAAC reaction starts but fails to go to completion, it often points to issues with catalyst stability or reactant purity.

Root Cause Analysis:

• Catalyst Poisoning: Trace impurities in your starting materials or solvents can act as catalyst poisons. Thiols are a known interfering species.[11]

• Insufficient Reducing Agent: In aqueous systems, the Cu(I) can be readily oxidized. The initial amount of reducing agent may be consumed before the reaction is complete.

• Substrate Precipitation: One of your starting materials or the product itself may have poor solubility in the chosen solvent system, causing it to precipitate out of solution and halt the reaction.

Troubleshooting Workflow:

Caption: Troubleshooting flowchart for incomplete CuAAC reactions.

Experimental Protocols:

• Sequential Addition of Reducing Agent:

  • Initiate the reaction with the standard amount of sodium ascorbate.

  • After a certain period (e.g., 1-2 hours), add another portion of fresh sodium ascorbate solution.

  • Monitor the reaction to see if it proceeds further.

• Solubility Enhancement:

  • If precipitation is observed, consider adding a co-solvent to improve solubility. For aqueous reactions, t-butanol or DMF are common co-solvents.[10]

  • Gentle heating can also improve solubility, but monitor for potential degradation of starting materials.

Quantitative Data Summary: Common Solvents for Azide-Alkyne Cycloaddition

Solvent	Type	Dielectric Constant (ε)	Common Use Case
Water (H₂O)	Protic	80.1	Bioconjugations, green chemistry[12]
Dimethylformamide (DMF)	Polar Aprotic	36.7	General purpose, good solubilizing power[10][13]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	Good for poorly soluble compounds[10]
Acetonitrile (MeCN)	Polar Aprotic	37.5	Common in analytical and preparative scale[10]
Tetrahydrofuran (THF)	Polar Aprotic	7.6	Less polar option, often used in mixtures[10]
t-Butanol/Water Mixtures	Protic/Aprotic Mix	Variable	Popular for CuAAC to solubilize organic substrates[12]

Issue 3: Formation of Side Products and Purification Challenges

The appearance of significant side products can complicate purification and reduce the isolated yield of your desired morpholine-triazole conjugate.

Root Cause Analysis:

• Alkyne Homocoupling (Glaser Coupling): In CuAAC, a common side reaction is the homocoupling of terminal alkynes, which is also catalyzed by copper.[5] This is more prevalent in the presence of oxygen.

• Azide Decomposition: Azides can be unstable, especially at elevated temperatures or in the presence of certain metals, leading to decomposition products.[9]

• Reaction with Impurities: Reactive impurities in your starting materials can lead to a variety of side products.

Mitigation Strategies:

• For Alkyne Homocoupling:

  • Strict Oxygen Exclusion: Thoroughly degas all solvents and maintain a robust inert atmosphere throughout the reaction.

  • Use of Ligands: Copper-stabilizing ligands can often suppress Glaser coupling.

  • Use a Copper Scavenger: After the reaction, scavenger resins can be used to remove residual copper, which can prevent further side reactions during workup and purification.[14]

• For Azide Decomposition:

  • Avoid High Temperatures: If possible, run the reaction at room temperature or below.

  • Check Azide Purity: Ensure the azide starting material is pure and has not decomposed during storage.

• General Purification Advice:

  • Chromatography: Reverse-phase or normal-phase flash chromatography is often effective for separating the desired product from unreacted starting materials and side products.

  • Recrystallization: If the product is crystalline, recrystallization can be an excellent purification method.

References

• Jana, S., et al. (2012). Solvent effect on copper-catalyzed azide-alkyne cycloaddition (CuAAC): synthesis of novel triazolyl substituted quinolines as potential anticancer agents. PubMed. Available at: [Link]

• Various Authors. (2018). Best solvent for azide alkyne cycloaddition? ResearchGate. Available at: [Link]

• Oshimo, H., et al. (2026). Analysis of solvent effects on the Cu-catalyzed azide-alkyne cycloaddition reaction via three-dimensional reference interaction site model self-consistent field method and solvation free energy decomposition. ResearchGate. Available at: [Link]

• Alonso, F., et al. (2021). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. MDPI. Available at: [Link]

• McCombs, J. R., & DeForest, C. A. (2018). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. PMC. Available at: [Link]

• Nagy, T., et al. (2025). Azide-alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions. Beilstein Archives. Available at: [Link]

• Pathigoolla, A., et al. (2023). Morpholine-mediated defluorinative cycloaddition of gem-difluoroalkenes and organic azides. PMC. Available at: [Link]

• BenchChem. (2025).
• Creative Biogene. (n.d.). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC).

• Saito, S., et al. (2012). Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions. Organic & Biomolecular Chemistry. Available at: [Link]

• van der Heijden, G. S., et al. (2021). a) Concerted mechanism of the strain‐promoted alkyne‐azide cycloaddition. ResearchGate. Available at: [Link]

• Tron, G. C., et al. (2007). Optimization of Click Chemistry Using Azide and Alkyne Scavenger Resins. Organic Letters.
• Stauch, T., & Dreuw, A. (2016). Mechanical Reversibility of Strain-Promoted Azide-Alkyne Cycloaddition Reactions. Semantic Scholar.
• Oreate AI. (2026). Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry.

• Reina, J. J., et al. (2021). Copper-Containing Catalysts for Azide–Alkyne Cycloaddition in Supercritical CO 2. MDPI. Available at: [Link]

• Various Authors. (2011).
• Various Authors. (n.d.). A Recent Concept of Importance: Click Chemistry.
• Mishra, K. B., & Tiwari, V. K. (2014). Click chemistry inspired synthesis of morpholine-fused triazoles. Semantic Scholar.
• Google Patents. (n.d.). CN113072460B - A kind of method for oxidative ring-opening of morpholine derivative and product thereof.
• D'Agosto, C., & Amblard, F. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews.
• Various Authors. (2021).
• Labinsights. (2024). A Comprehensive Guide to Click Chemistry Reaction. Labinsights.

• Li, Y., et al. (2016). Problems and Solutions in Click Chemistry Applied to Drug Probes. PMC. Available at: [Link]

• Verpaalen, R. C. P., et al. (2026). The Copper‐Catalyzed Azide–Alkyne Cycloaddition Reaction: Why Two Is Faster than One. Chemistry – A European Journal.

• Zheng, B., et al. (2018). Optimization of the click reaction conditions a. ResearchGate. Available at: [Link]

• Mishra, K. B., & Tiwari, V. K. (2014). Click chemistry inspired synthesis of morpholine-fused triazoles. PubMed. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available at: [Link]

• Mishra, K. B., & Tiwari, V. K. (2014). Click Chemistry Inspired Synthesis of Morpholine-Fused Triazoles. ResearchGate. Available at: [Link]

• Al-Amiery, A. A. (2012).

• Various Authors. (2021). Click chemstry: Why does it sometimes work and other times it doesn't? ResearchGate. Available at: [Link]

• Various Authors. (2024).

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Technical Support Center: Handling Volatile Ethynyl Morpholine Intermediates

Welcome to the technical support center for the synthesis and handling of ethynyl morpholine intermediates and related ynamides. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile yet reactive building blocks. Our goal is to provide you with field-proven insights and troubleshooting strategies to ensure the success and safety of your experiments.

Introduction to Ethynyl Morpholine and Ynamide Stability

Ethynyl morpholine belongs to a class of compounds known as ynamides, which are characterized by a nitrogen atom attached to an acetylenic carbon. Unlike their highly reactive and unstable ynamine counterparts, ynamides possess an electron-withdrawing group on the nitrogen atom. This feature delocalizes the nitrogen's lone pair of electrons, reducing the electron density on the alkyne and thereby enhancing thermal and hydrolytic stability.[1][2][3] This unique electronic structure strikes a balance between stability and reactivity, making ynamides powerful intermediates in organic synthesis.[4][5] However, their stability is not absolute, and intermediates with low molecular weight, such as ethynyl morpholine, can be volatile and susceptible to decomposition under certain conditions.[6]

This guide provides practical solutions to common challenges encountered during the synthesis, purification, handling, and subsequent reactions of these valuable intermediates.

Troubleshooting Guide: Synthesis and Handling

This section addresses specific problems you may encounter during your work.

Q1: My ynamide synthesis reaction is failing or giving very low yields. What are the common causes?

A1: Low yields in ynamide synthesis are frequently traced back to several key factors:

• Inadequate Base or Nucleophile Generation: Many ynamide syntheses, such as those involving copper-mediated couplings, require the deprotonation of the parent amide or amine.[1] If the base used (e.g., KOt-Bu, NaH) is not strong enough or if the reaction conditions are not sufficiently anhydrous, the concentration of the required nucleophile will be too low for efficient coupling.

• Catalyst Deactivation: In metal-catalyzed reactions (e.g., using copper or palladium), impurities in the starting materials or solvents can deactivate the catalyst.[7] Ensure all reagents are of high purity and that solvents are appropriately dried.

• Side Reactions: A common side reaction is the dimerization of the alkynyl halide or other coupling partner, especially in copper-promoted reactions.[8] This can often be minimized by carefully controlling the reaction temperature and the rate of addition of reagents.

• Steric Hindrance: Highly substituted amides or bulky alkynylating agents can significantly slow down the reaction rate due to steric hindrance, preventing the nucleophilic addition required for bond formation.[1][4]

Troubleshooting Workflow for Low-Yielding Ynamide Synthesis

Caption: A logical workflow for troubleshooting low-yielding ynamide synthesis reactions.

Q2: My purified ethynyl morpholine intermediate is decomposing during storage or upon concentration. How can I improve its stability?

A2: Decomposition of volatile ynamides is often due to hydrolysis, exposure to acid, or thermal stress.

• Hydrolysis: Ynamides are sensitive to moisture, especially under acidic conditions, which leads to hydration of the alkyne and formation of the corresponding amide.[3][6]

• Thermal Instability: While more stable than ynamines, volatile ynamides can still decompose or polymerize upon heating.[1] Avoid high temperatures during solvent removal.

• Acid Sensitivity: Trace amounts of acid can catalyze decomposition. Glassware should be thoroughly cleaned and dried, and if necessary, rinsed with a weak base solution and dried before use.

Recommended Handling and Storage Protocol:

• Purification: Purify the ynamide quickly using silica gel chromatography, often with a solvent system containing a small amount of a non-nucleophilic base like triethylamine to neutralize acidic sites on the silica.[2][4]

• Concentration: Remove solvent in vacuo at low temperatures (e.g., 0-10 °C) using a rotary evaporator with a cold water bath. Avoid heating the flask.

• Storage: Store the purified intermediate as a dilute solution in an anhydrous, aprotic solvent (e.g., pentane, toluene) at low temperatures (-20 °C or below) under an inert atmosphere (Argon or Nitrogen).[8] Storing neat is not recommended for volatile or sensitive ynamides.

• Inhibitors: For long-term storage, consider adding a radical inhibitor like BHT, although compatibility should be verified for your specific downstream application.

Q3: During a reaction with my ethynyl morpholine intermediate, the mixture turns dark brown or black, and I observe polymerization.

A3: This is a classic sign of uncontrolled reactivity or decomposition. The highly polarized nature of the ynamide triple bond makes it susceptible to various reactions.[5]

• Probable Cause 1: Exothermic Reaction: The reaction may be highly exothermic, leading to a temperature spike that causes decomposition or polymerization.

  • Solution: Perform the reaction at a lower temperature and add reagents slowly, monitoring the internal temperature. Ensure efficient stirring.

• Probable Cause 2: Incompatible Reagents: The reagents or catalysts used may be incompatible with the ynamide. For instance, strong Lewis acids can vigorously activate the alkyne, leading to undesired pathways.

  • Solution: Carefully screen reagents and catalysts. Perform small-scale test reactions to check for compatibility and color change before scaling up.

• Probable Cause 3: Oxygen Exposure: Some reaction intermediates derived from ynamides can be sensitive to oxygen.

  • Solution: Ensure the reaction is conducted under a strictly inert atmosphere (Argon or Nitrogen) using properly degassed solvents.

Table 1: Stability of Ynamides Under Various Conditions

Condition	Stability Profile	Rationale & Recommendations
Acidic (pH < 6)	Low	Prone to rapid hydrolysis to the corresponding amide.[6] Avoid acidic workups unless the product is stable. Use buffered solutions if necessary.
Neutral (pH ~7)	Moderate to High	Generally stable, but moisture should still be excluded.[2]
Basic (pH > 8)	High	Stable to basic conditions. Base washing is often used in workups.
Elevated Temp.	Moderate to Low	Risk of polymerization or decomposition increases with temperature. Purify and handle at low temperatures.
Oxygen	Generally High	The ynamide itself is stable, but reaction intermediates may be oxygen-sensitive. Use inert atmosphere for reactions.
Nucleophiles	Reactive	The β-carbon of the alkyne is nucleophilic, while the α-carbon is electrophilic.[5] This is the basis of their desired reactivity.

Frequently Asked Questions (FAQs)

Q: What are the primary safety precautions for handling volatile ethynyl morpholine intermediates?

A: Due to their volatility and reactivity, strict safety protocols are essential.

• Personal Protective Equipment (PPE): Always wear safety goggles or a face shield, a lab coat, and appropriate chemical-resistant gloves.[9][10][11]

• Ventilation: Handle these compounds exclusively in a well-ventilated chemical fume hood to avoid inhalation of potentially toxic vapors.[11][12]

• Inert Atmosphere: Use an inert atmosphere for transfers and reactions to prevent exposure to moisture and air.[9]

• Spill Control: Have appropriate spill control materials (e.g., absorbent pads, vermiculite) readily available.[12]

• Avoid Ignition Sources: Although not always classified as flammable, the volatility of these compounds means their vapors could form flammable mixtures with air. Keep away from sparks and open flames.[13][14]

Q: What are the expected decomposition pathways for an ethynyl morpholine intermediate?

A: The primary decomposition pathway is typically hydrolysis. In the presence of water, especially with acid catalysis, the ynamide will undergo hydration to form an enamide intermediate, which then tautomerizes to the more stable N-acetylmorpholine. Other pathways can include polymerization or, under specific catalytic conditions, cyclization or rearrangement.

Decomposition Pathway of Ethynyl Morpholine via Hydrolysis

Caption: The primary hydrolytic decomposition pathway for ethynyl morpholine.

Q: Can I use standard analytical techniques to monitor my ethynyl morpholine intermediate?

A: Yes. Standard techniques are effective, but sample preparation requires care.

• NMR Spectroscopy (¹H, ¹³C): This is the best method for structural confirmation. Prepare samples in a dry deuterated solvent (e.g., CDCl₃, C₆D₆) immediately before analysis. The acetylenic proton typically appears as a sharp singlet in the ¹H NMR spectrum.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile ynamides. Use a non-polar column and ensure the inlet temperature is not excessively high to prevent on-column decomposition.

• Thin-Layer Chromatography (TLC): Useful for monitoring reaction progress. Use plates quickly and visualize with a permanganate stain, which reacts readily with the alkyne.

By understanding the unique properties of ethynyl morpholine intermediates and adhering to these guidelines, you can mitigate common experimental challenges and leverage the synthetic power of this important class of molecules.

References

• Zhang, Y., Hsung, R. P., & Tracey, M. R. (2005). Ynamides: A Modern Functional Group For The New Millennium. Published in final edited form as: Org Biomol Chem. 2005 Nov 21; 3(22): 3975–3984.[Link]

• Evano, G., Coste, A., & Couty, F. (2010). Ynamides: A Modern Functional Group for the New Millennium. Chemical Reviews, 110(12), 1297-1339.[Link]

• The Chemistry Blog. (2024). How to Safely Handle Reactive Chemicals. The Chemistry Blog.[Link]

• University of Prince Edward Island. (n.d.). Standard Operating Procedures for Working with Dangerously Reactive Chemicals. UPEI Health, Safety and Environment.[Link]

• American Laboratory. (2013). Best Practices for Avoiding Incidents With Reactive Chemicals. American Laboratory.[Link]

• CloudSDS. (n.d.). Alkylamines: Hazard and Safety A Detail Guide by CloudSDS. CloudSDS.[Link]

• Iftikhar, R., et al. (2023). Ring forming transformations of ynamides via cycloaddition. RSC Advances, 13, 11245-11271.[Link]

• Royal Society of Chemistry. (n.d.). The interactive lab primer - working safely. RSC Education.[Link]

• Harvey Mudd College. (2015). Safe Laboratory Practices in Chemistry. Harvey Mudd College Department of Chemistry.[Link]

• Zhao, L., et al. (2021). Synthesis of Sulfonamide-Based Ynamides and Ynamines in Water. The Journal of Organic Chemistry, 86(3), 1938–1947.[Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Morpholine. Chemos.[Link]

• PENTA s.r.o. (2025). Morpholine - SAFETY DATA SHEET. Penta Chemicals.[Link]

• Dunetz, J. R., & Danheiser, R. L. (2005). SYNTHESIS OF YNAMIDES BY N-ALKYNYLATION OF AMINE DERIVATIVES. PREPARATION OF N-ALLYL-N-(METHOXYCARBONYL)-1,3-DECADIYNYLAMINE. Organic Syntheses, 82, 139.[Link]

• NINGBO INNO PHARMCHEM CO., LTD. (n.d.). Understanding Morpholine: Chemical Properties and Safety Considerations. Inno Pharmchem.[Link]

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• 5. Ring forming transformations of ynamides via cycloaddition - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00139C [pubs.rsc.org]
• 6. Synthesis of Sulfonamide-Based Ynamides and Ynamines in Water [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. SYNTHESIS OF YNAMIDES BY N-ALKYNYLATION OF AMINE DERIVATIVES. PREPARATION OF N-ALLYL-N-(METHOXYCARBONYL)-1,3-DECADIYNYLAMINE - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemicals.co.uk [chemicals.co.uk]
• 10. The interactive lab primer - working safely | Resource | RSC Education [edu.rsc.org]
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• 12. files.upei.ca [files.upei.ca]
• 13. chemos.de [chemos.de]
• 14. nbinno.com [nbinno.com]

Technical Support Center: Synthesis of Morpholine Alkynes

Welcome to the technical support center for the synthesis of morpholine alkynes. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during synthesis. The content is structured in a practical question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-propargylmorpholine?

The most direct and frequently used method is the N-alkylation of morpholine with a propargyl halide, typically propargyl bromide or chloride.[1] This is a standard SN2 reaction where the secondary amine (morpholine) acts as a nucleophile, displacing the halide from the propargyl electrophile. The reaction is usually carried out in the presence of a base to neutralize the hydrohalic acid byproduct.

Q2: I'm observing a significant amount of a white, insoluble precipitate in my N-alkylation reaction. What is it?

This is very likely the quaternary ammonium salt , a common byproduct resulting from over-alkylation.[2] After the desired N-propargylmorpholine is formed, its nitrogen atom can act as a nucleophile and react with another molecule of propargyl bromide. This second alkylation forms a positively charged quaternary ammonium species, which then precipitates from most organic solvents as a salt with the bromide counter-ion.[2][3]

Q3: My reaction involves a terminal alkyne and an aryl halide, but I'm getting a lot of symmetrical diyne (butadiyne) product. What is happening?

You are observing a classic side reaction known as Glaser-Hay coupling .[4][5][6] This is a copper-catalyzed oxidative homocoupling of terminal alkynes.[7] If your reaction conditions (e.g., Sonogashira or Stephens-Castro coupling) involve a copper(I) catalyst and the presence of an oxidant (typically oxygen from the air), two molecules of your terminal alkyne can couple to form a symmetrical 1,3-diyne, competing with your desired cross-coupling product.[5][6][8]

Troubleshooting Guide: Side Reactions & Optimization

This section provides in-depth solutions to specific problems you may encounter.

Problem 1: Low Yield due to Over-Alkylation and Quaternary Salt Formation

Question: My N-alkylation of morpholine with propargyl bromide is giving a very low yield of the desired product, and a large amount of a solid byproduct that I suspect is the quaternary salt has crashed out of the solution. How can I prevent this?

Root Cause Analysis: The nitrogen atom in a secondary amine like morpholine becomes more nucleophilic after the first alkylation.[9][10] This means the product, N-propargylmorpholine, is more reactive towards the alkylating agent than the starting morpholine. This inherent reactivity profile makes over-alkylation a common and significant challenge.[2][9] The formation of the quaternary salt consumes both the desired product and the alkylating agent, drastically reducing the yield.

Solutions & Experimental Protocols:

• Control Stoichiometry and Addition Rate: This is the simplest and most direct control parameter.

  • Insight: Using a large excess of the amine relative to the alkylating agent can statistically favor the mono-alkylation of the starting material.[11] However, this can make purification difficult. A more effective approach is the slow, controlled addition of the alkylating agent to the reaction mixture.

  • Protocol:

    • Set up the reaction with morpholine (1.2 to 2.0 equivalents) and a non-nucleophilic base (e.g., K₂CO₃) in a suitable solvent like acetonitrile (ACN) or N,N-Dimethylformamide (DMF).

    • Dissolve propargyl bromide (1.0 equivalent) in a small amount of the reaction solvent.

    • Using a syringe pump, add the propargyl bromide solution to the stirred morpholine mixture over several hours.

    • Maintain a low reaction temperature (e.g., 0 °C to room temperature) to further temper the reaction rate.[10]

• Choice of Base and Solvent:

  • Insight: The choice of base and solvent can influence the reaction rate and selectivity. A mild, heterogeneous base like potassium carbonate (K₂CO₃) is often preferred over strong, soluble bases which can promote side reactions.

  • Comparative Table:

Parameter	Recommendation	Rationale
Base	K₂CO₃ or Cs₂CO₃	Mild, often heterogeneous bases that effectively scavenge HBr without significantly increasing the rate of the second alkylation.[10][11]
Solvent	Acetonitrile (ACN), THF	Polar aprotic solvents that are suitable for SN2 reactions. ACN is often a good first choice.
Temperature	0 °C to RT	Lower temperatures decrease the rate of both alkylation steps, but can provide better selectivity for mono-alkylation.

• Purification Strategy for Quaternary Salts:

  • Insight: If a quaternary salt has formed, it can often be removed by simple filtration due to its poor solubility in many organic solvents like acetone or diethyl ether.[3][12] If it is partially soluble, washing the crude product with a solvent in which the desired amine is soluble but the salt is not can be effective.

Troubleshooting Workflow for Over-Alkylation

Caption: Troubleshooting workflow for minimizing over-alkylation.

Problem 2: Formation of Homocoupled Diyne in Cross-Coupling Reactions

Question: I am attempting a Sonogashira coupling between a morpholine-containing aryl iodide and a terminal alkyne. My main product is the homocoupled diyne from my alkyne starting material. How can I promote the desired cross-coupling?

Root Cause Analysis: The Sonogashira reaction relies on a dual catalytic cycle involving palladium and copper.[13][14] The copper(I) cocatalyst activates the terminal alkyne, forming a copper acetylide.[7] If oxygen is present, this copper acetylide can undergo oxidative homocoupling (Glaser-Hay coupling) to form a symmetrical diyne, which competes directly with the desired transmetalation to the palladium center for cross-coupling.[4][5][8]

Mechanism Overview: Desired vs. Side Reaction

Caption: Competing pathways in Sonogashira coupling.

Solutions & Experimental Protocols:

• Rigorous Degassing and Inert Atmosphere:

  • Insight: The most critical factor for suppressing Glaser coupling is the exclusion of oxygen.[5]

  • Protocol: Freeze-Pump-Thaw Degassing

    • Assemble your reaction flask with the solvent, aryl halide, and catalyst (palladium source and ligand).

    • Freeze the mixture using liquid nitrogen until it is a solid block.

    • Apply high vacuum to the flask for 5-10 minutes to remove gases above the frozen solvent.

    • Close the flask to the vacuum and thaw the mixture in a water bath. You will see bubbles evolve from the liquid.

    • Repeat this Freeze-Pump-Thaw cycle at least three times.

    • After the final thaw, backfill the flask with an inert gas (Argon or Nitrogen).

    • Add the remaining reagents (base and terminal alkyne) via syringe under a positive pressure of inert gas.

• Use of Copper-Free Conditions:

  • Insight: Modern Sonogashira protocols have been developed that proceed without a copper co-catalyst, completely eliminating the possibility of Glaser coupling.[14] These reactions often require specific ligands and bases to facilitate the catalytic cycle.

  • General Conditions: These systems typically use a palladium source (e.g., Pd(OAc)₂) with a phosphine ligand and a strong amine base like piperidine or diisopropylamine, which can facilitate the deprotonation of the alkyne.[14]

• Optimize Reaction Parameters:

  • Insight: The rate of the desired cross-coupling can be increased relative to the homocoupling by adjusting parameters.

  • Comparative Table:

Parameter	Recommendation	Rationale
Catalyst Loading	Ensure adequate Pd catalyst loading (1-5 mol%).	A slow cross-coupling can allow the homocoupling side reaction to dominate.
Base	Use a sufficiently strong amine base (e.g., Et₃N, DIPA).	The base is crucial for regenerating the Pd(0) catalyst and facilitating alkyne activation.
Temperature	Mild heating (40-60 °C) may be required.	Can accelerate the rate-determining step of the Sonogashira cycle.
Ligand	Triphenylphosphine (PPh₃) is standard.	Other ligands can be screened to optimize the reaction.

References

• Avoiding Over-alkylation. ACS GCI Pharmaceutical Roundtable. [Link]

• Morpholine Definition - Organic Chemistry Key Term. Fiveable. [Link]

• Reisberg, S. H., et al. (2018). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters, 20(13), 3830–3834. [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation | Request PDF. ResearchGate. [Link]

• Morpholine synthesis. Organic Chemistry Portal. [Link]

• Reisberg, S. H., et al. (2018). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. [Link]

• The Glaser–Hay Reaction: Optimization and Scope Based on 13C NMR Kinetics Experiments | Request PDF. ResearchGate. [Link]

• Glaser coupling. Wikipedia. [Link]

• (PDF) Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

• Walton, J. C., et al. (2019). Investigations into the mechanism of copper-mediated Glaser–Hay couplings using electrochemical techniques. RSC Advances. [Link]

• A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. National Institutes of Health. [Link]

• SYNTHESIS OF N-ALLYL MORPHOLINE AND N-PROPARGYL MORPHOLINE AND THEIR PROPERTIES IN PASS ONLINE. CyberLeninka. [Link]

• New Strategy for the Synthesis of Morpholine Cores: Synthesis from N-Propargylamines. SciSpace. [Link]

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. [Link]

• New Strategy for the Synthesis of Morpholine Cores: Synthesis from N-Propargylamines. ResearchGate. [Link]

• Castro–Stephens coupling. Wikipedia. [Link]

• Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives. National Institutes of Health. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. National Institutes of Health. [Link]

• Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt.

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. MDPI. [Link]

• Synthesis of N-substituted morpholine nucleoside derivatives. PubMed. [Link]

• Research on the N -alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al 2 O 3. ResearchGate. [Link]

• Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. National Institutes of Health. [Link]

• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. ResearchGate. [Link]

• Stereoselective Synthesis of Morpholines Via Copper-Promoted Oxyamination of Alkenes. National Institutes of Health. [Link]

• Modified Sonogashira Coupling Strategy For the Functionalization of Substituted Quinoline. ResearchGate. [Link]

• Quaternary ammonium salt purification. Reddit. [Link]

• Synthesis of some Acetylenic Morpholine Derivatives via Grignard Reactions. Journal of Al-Nahrain University. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Recent advances in Sonogashira reactions. Royal Society of Chemistry. [Link]

• Synthesis of Strained 1,3-Diene Macrocycles via Copper-Mediated Castro-Stephens Coupling/Alkyne Reduction Tandem Reactions. PubMed. [Link]

• Strategies for Using Quaternary Ammonium Salts as Alternative Reagents in Alkylations. Chemistry – A European Journal. [Link]

• Isolation and purification of quaternary ammonium salts.

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• 13. Sonogashira Coupling [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]

Storage conditions to prevent polymerization of 2-ethynylmorpholine

Welcome to the Technical Support Center for 2-Ethynylmorpholine. This guide is designed for researchers, scientists, and drug development professionals to ensure the safe and effective handling and storage of this reactive building block. As a Senior Application Scientist, my goal is to provide you with not just procedures, but the scientific reasoning behind them, enabling you to anticipate and troubleshoot potential issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern with 2-ethynylmorpholine?

The primary concern is its propensity to undergo polymerization. The terminal alkyne group is electron-rich and sterically accessible, making it susceptible to both radical and cationic polymerization pathways. This can be initiated by heat, light, air (oxygen), or the presence of acidic or metallic impurities. Polymerization will not only lead to the loss of your starting material but can also result in the formation of insoluble, intractable materials that can be difficult to remove from your reaction vessel.

Q2: I've noticed a change in the color and viscosity of my 2-ethynylmorpholine sample. What does this indicate?

A change in color (e.g., from colorless to yellow or brown) and an increase in viscosity are classic signs of oligomerization or polymerization. This suggests that the storage conditions have not been optimal and the material is no longer pure. It is strongly recommended to assess the purity of the material by techniques such as NMR or GC-MS before use. If significant polymerization has occurred, purification by distillation or chromatography may be necessary, though prevention is the best strategy.

Q3: Can I store 2-ethynylmorpholine in a standard laboratory refrigerator?

Yes, but with important considerations. Storage at low temperatures (2-8 °C) is crucial to minimize the rate of potential polymerization. However, it is equally important to ensure the container is tightly sealed and the atmosphere inside is inert. Simply placing it in a refrigerator without these precautions may not be sufficient.

Troubleshooting Guide

Issue 1: Rapid Decomposition or Polymerization Upon Opening a New Bottle

• Underlying Cause: Exposure to atmospheric oxygen and moisture can initiate polymerization, especially if the compound has been stored for an extended period. The presence of trace impurities on lab equipment can also act as initiators.

• Preventative Measures:

  • Upon receiving, if the compound is not packaged under an inert atmosphere, it is advisable to purge the headspace of the container with an inert gas like argon or nitrogen before sealing and storing.

  • Always use clean, dry syringes and needles for transfer. Avoid using metal spatulas or needles that could introduce metallic impurities.

• Corrective Action: If you observe rapid discoloration or warming upon opening, immediately move the container to a well-ventilated fume hood. If the process appears to be escalating, cool the container in an ice bath to slow the reaction.

Issue 2: Inconsistent Results in "Click" Reactions or Other Transformations

• Underlying Cause: The presence of oligomers or polymers in your 2-ethynylmorpholine stock can interfere with your reaction by sequestering catalysts or altering stoichiometry.

• Preventative Measures:

  • Always use freshly purified or newly opened material for sensitive reactions.

  • Consider running a quick purity check (e.g., TLC or a crude NMR) before committing a large amount of material to a reaction.

• Corrective Action: If you suspect purity is an issue, the material should be repurified. Vacuum distillation is often a suitable method for removing non-volatile oligomers.

Recommended Storage Protocol

To ensure the long-term stability of 2-ethynylmorpholine, a multi-faceted approach to storage is required.

Storage Conditions Summary Table:

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (Refrigerated)	Reduces the kinetic rate of polymerization.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation and moisture-initiated polymerization.
Light	Amber vial or stored in the dark	Minimizes light-induced radical formation.
Inhibitor	See "Inhibitor Selection" section below	Scavenges radicals that can initiate polymerization.
Container	Tightly sealed glass container with a PTFE-lined cap	Prevents contamination and reaction with container materials.

Step-by-Step Storage Procedure:

• Inert Atmosphere: If the compound is in its original sealed container under an inert atmosphere, store it directly in the refrigerator. If you need to open it, do so under a stream of argon or nitrogen.

• Aliquotting: For frequent use, it is highly recommended to aliquot the material into smaller, single-use vials under an inert atmosphere. This minimizes the exposure of the bulk material to air and moisture.

• Inhibitor Addition: If the material is supplied without an inhibitor or if you have freshly purified it, consider adding a radical inhibitor.

• Sealing: Ensure the container is sealed with a high-quality, inert cap. Parafilm can be used as an extra precaution against moisture ingress.

• Labeling: Clearly label the container with the compound name, date of storage, and any added inhibitor.

Inhibitor Selection and Application

The choice of inhibitor depends on the intended application of the 2-ethynylmorpholine.

Common Radical Inhibitors:

Inhibitor	Typical Concentration	Considerations
Butylated Hydroxytoluene (BHT)	100-500 ppm	A common and effective phenolic inhibitor. Easily removed by vacuum distillation.
4-Methoxyphenol (MEHQ)	100-500 ppm	Another widely used phenolic inhibitor.
Phenothiazine	100-500 ppm	A highly effective inhibitor, but can be more difficult to remove.

Experimental Protocol for Inhibitor Addition:

• Prepare a stock solution of the chosen inhibitor in a volatile, anhydrous solvent (e.g., dichloromethane).

• Under an inert atmosphere, add the appropriate volume of the inhibitor stock solution to the 2-ethynylmorpholine.

• Gently swirl the mixture to ensure homogeneity.

• If desired, the solvent can be carefully removed under a gentle stream of inert gas or by brief exposure to a high vacuum.

Logical Framework for Storage Decisions

The following diagram illustrates the decision-making process for the proper storage of 2-ethynylmorpholine.

Storage Protocol for 2-Ethynylmorpholine

References

• While a specific Safety Data Sheet for 2-ethynylmorpholine is not readily available in the search results, general safety precautions for handling reactive alkynes and morpholine derivatives should be followed.

• General principles of alkyne reactivity suggest that terminal alkynes can undergo addition reactions and are thermodynamically less stable than their corresponding alkenes.[1]

• The use of polymerization inhibitors, such as phenolic compounds and amines, is a standard practice for stabilizing reactive monomers.[2] These inhibitors function by scavenging free radicals that can initiate polymerization.

• For N-alkynyl azoles, a class of compounds structurally related to 2-ethynylmorpholine, instances of spontaneous polymerization have been reported, highlighting the inherent instability of the N-alkynyl functionality in some contexts.

• The handling of functionalized alkynes often requires an inert atmosphere and low temperatures to prevent degradation and side reactions, such as Glaser coupling in the presence of copper catalysts and air.[1]

Sources

• 1. Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Introduction of Terminal Azide and Alkyne Functionalities in Polymers [sigmaaldrich.com]

Reference Data & Comparative Studies

Decoding the Vibrational Signature: A Comparative Guide to the Alkyne Stretch in 2-Ethynylmorpholine

For researchers in medicinal chemistry and materials science, the terminal alkyne is a uniquely versatile functional group. Its distinct vibrational signature in infrared (IR) spectroscopy offers a powerful tool for reaction monitoring, quality control, and probing molecular environments. This guide provides an in-depth analysis of the expected IR alkyne stretching frequency for 2-ethynylmorpholine, comparing it with other substituted alkynes and elucidating the underlying principles that govern its spectral behavior.

The Terminal Alkyne in IR Spectroscopy: A Primer

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which excites various vibrational modes. For a terminal alkyne, two specific vibrations are of paramount importance:

• C≡C Stretch: The stretching of the carbon-carbon triple bond. This typically appears in a relatively "quiet" region of the IR spectrum, making it a highly diagnostic peak.

• ≡C-H Stretch: The stretching of the bond between the sp-hybridized carbon and the terminal hydrogen.

These two absorptions provide an unmistakable signature for the presence of a terminal alkyne functional group.

Establishing the Baseline: Unsubstituted Terminal Alkynes

To understand the influence of the morpholine ring, we must first establish a baseline. Simple terminal alkynes exhibit characteristic absorption frequencies that serve as a reference point.

Vibrational Mode	Typical Frequency Range (cm⁻¹)	Intensity
≡C-H Stretch	3350 - 3250	Strong, Sharp
C≡C Stretch	2250 - 2100	Weak to Medium, Sharp

Table 1: Characteristic IR absorption frequencies for simple terminal alkynes.[1][2][3][4]

The intensity of the C≡C stretch is notably weaker than the ≡C-H stretch. This is due to the relatively small change in dipole moment during the C≡C stretching vibration in a non-polar environment.[5] Symmetrical internal alkynes may even show no C≡C absorption at all.[3][6]

The Influence of the Morpholine Moiety on 2-Ethynylmorpholine

The introduction of a 2-ethynylmorpholine substituent introduces several factors that can modulate the alkyne's vibrational frequencies. The morpholine ring itself will contribute a series of absorptions to the spectrum, primarily:

• C-H Stretching: Aliphatic C-H stretches from the CH₂ groups of the ring will appear in the 3000-2850 cm⁻¹ region.[1]

• C-O Stretching: A strong C-O-C stretching band is expected around 1115-1085 cm⁻¹.

• C-N Stretching: The C-N stretching vibrations will also be present, typically in the 1250-1020 cm⁻¹ range.

The key consideration for the alkyne frequencies is the electronic effect of the nitrogen atom. The lone pair of electrons on the nitrogen can influence the electron density of the adjacent alkyne through inductive and potential resonance effects. This electron-donating character can subtly alter the bond strengths of the C≡C and ≡C-H bonds.

Comparative Analysis: Predicting the Spectrum of 2-Ethynylmorpholine

The nitrogen atom in the morpholine ring is an electron-donating group. This donation of electron density can lead to a slight weakening of the C≡C triple bond, which would result in a shift to a lower wavenumber (frequency) for the C≡C stretching vibration compared to a simple alkyl-substituted alkyne. Conversely, this increased electron density might slightly strengthen the ≡C-H bond, potentially shifting its stretching frequency to a slightly higher wavenumber.

Compound	Substituent Effect	Expected ≡C-H Stretch (cm⁻¹)	Expected C≡C Stretch (cm⁻¹)
1-Hexyne	Alkyl (neutral)	~3310	~2120
Phenylacetylene	Aromatic (π-conjugation)	~3300	~2110
2-Ethynylmorpholine	Electron-donating (N)	~3315	~2105
Propargyl Alcohol	Electron-withdrawing (OH)	~3300	~2120

Table 2: Predicted comparison of alkyne IR frequencies for 2-ethynylmorpholine and other terminal alkynes.

It is important to note that solvent effects can also play a significant role in the exact peak positions.[7] Hydrogen bonding or other interactions with the solvent can influence the vibrational frequencies.

Experimental Protocol: Acquiring the IR Spectrum of 2-Ethynylmorpholine

To validate these predictions, one would acquire the IR spectrum of 2-ethynylmorpholine. As a liquid, this is a straightforward process.

Methodology: Attenuated Total Reflectance (ATR) FT-IR

This is the preferred method for liquid samples as it requires minimal sample preparation.

Step-by-Step Protocol:

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the clean, empty ATR accessory.

• Sample Application: Place a single drop of 2-ethynylmorpholine onto the center of the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft, non-abrasive wipe.

Caption: Workflow for acquiring an ATR-FTIR spectrum of a liquid sample.

Logical Framework for Spectral Interpretation

When analyzing the resulting spectrum, a systematic approach is crucial.

Caption: Decision tree for the interpretation of the 2-ethynylmorpholine IR spectrum.

Conclusion

The IR spectrum of 2-ethynylmorpholine is expected to exhibit the characteristic absorptions of a terminal alkyne, with subtle shifts influenced by the electron-donating morpholine ring. The ≡C-H stretch should appear as a strong, sharp band around 3315 cm⁻¹, while the C≡C stretch is anticipated to be a weaker, sharp band near 2105 cm⁻¹. These predictions, grounded in the fundamental principles of vibrational spectroscopy and comparative data, provide a robust framework for the identification and characterization of this and similar molecules. The experimental acquisition of the spectrum via ATR-FTIR is a simple and reliable method to confirm these spectral features.

References

• Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments - PMC. (2022). Journal of the American Chemical Society. [Link]

• 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. (n.d.). University of British Columbia. [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2024). Chemistry LibreTexts. [Link]

• Spectroscopy of the Alkynes - Chemistry LibreTexts. (2023). Chemistry LibreTexts. [Link]

• 6.3: IR Spectrum and Characteristic Absorption Bands - Chemistry LibreTexts. (2021). Chemistry LibreTexts. [Link]

• Video: IR Frequency Region: Alkene and Carbonyl Stretching - JoVE. (2024). Journal of Visualized Experiments. [Link]

• Alkene appear at higher frequency while alkyne appears at low frequency why? - Quora. (2022). Quora. [Link]

• Interpreting Infrared Spectra - Specac Ltd. (n.d.). Specac Ltd. [Link]

• 14.3 Interpreting More IR Spectra | Organic Chemistry - YouTube. (2018). YouTube. [Link]

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A Comparative Guide to the C13 NMR Characterization of Ethynyl-Substituted Morpholines

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel chemical entities, the precise elucidation of molecular structure is paramount. Ethynyl-substituted morpholines represent a significant class of compounds, with the morpholine moiety being a ubiquitous scaffold in medicinal chemistry due to its favorable physicochemical properties, and the ethynyl group serving as a versatile handle for further chemical modifications, such as click chemistry.

This guide provides an in-depth technical comparison of the Carbon-13 Nuclear Magnetic Resonance (C13 NMR) characterization of ethynyl-substituted morpholines with other key analytical techniques. It is designed to move beyond a simple recitation of data, offering insights into the causality behind experimental choices and fostering a self-validating approach to structural confirmation.

The Central Role of C13 NMR in Structural Elucidation

C13 NMR spectroscopy is an indispensable tool for determining the carbon framework of an organic molecule. Unlike proton (H1) NMR, which reveals the hydrogen environments, C13 NMR directly probes the carbon skeleton, providing unambiguous information on the number of non-equivalent carbons and their electronic environments. For a molecule like N-ethynylmorpholine, C13 NMR, in conjunction with techniques like Distortionless Enhancement by Polarization Transfer (DEPT), allows for the definitive assignment of each carbon atom.

Predicted C13 NMR Spectral Data for N-Ethynylmorpholine

Carbon Atom	Predicted Chemical Shift (δ, ppm)	DEPT-135	DEPT-90	Rationale
C2/C6 (O-CH2)	65-70	Negative	No Signal	Adjacent to the electronegative oxygen atom, these carbons are deshielded. As methylene (CH2) groups, they appear as negative signals in DEPT-135 and are absent in DEPT-90.[3]
C3/C5 (N-CH2)	45-50	Negative	No Signal	Adjacent to the nitrogen atom, these carbons are also deshielded, but to a lesser extent than the O-CH2 carbons. These methylene (CH2) groups show negative signals in DEPT-135 and are absent in DEPT-90.[4]
C7 (N-C≡)	75-85	No Signal	No Signal	This is a quaternary carbon, directly attached to the nitrogen and the triple bond. Quaternary carbons do not show signals in DEPT experiments. Its chemical shift is influenced by the nitrogen and the sp-hybridized carbon.
C8 (≡C-H)	70-80	Positive	Positive	This terminal alkyne carbon is a methine (CH) group, and therefore appears as a positive signal in both DEPT-135 and DEPT-90 experiments.[2][5][6]

Experimental Protocol for C13 NMR and DEPT Analysis

A self-validating protocol is crucial for obtaining high-quality, reproducible NMR data. The following procedure is recommended for the analysis of ethynyl-substituted morpholines.

1. Sample Preparation:

• Dissolve 10-20 mg of the purified ethynyl-substituted morpholine derivative in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence chemical shifts.[7][8][9][10][11]

• Ensure the sample is free of particulate matter by filtering if necessary.

2. Instrument Setup (Typical 400 MHz Spectrometer):

• Tune and match the 13C probe.

• Lock the spectrometer to the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity.

3. Standard C13 NMR Acquisition:

• Acquire a standard proton-decoupled 13C NMR spectrum. This provides the chemical shifts of all carbon atoms.

• Typical parameters:

  • Pulse angle: 30-45°

  • Acquisition time: 1-2 seconds

  • Relaxation delay: 2-5 seconds

  • Number of scans: 1024 or higher, depending on sample concentration.

4. DEPT-135 and DEPT-90 Experiments:

• Following the standard 13C spectrum, acquire DEPT-135 and DEPT-90 spectra. These experiments are essential for differentiating between CH, CH2, and CH3 groups.[5][6][12][13][14]

• The DEPT-90 experiment will selectively show only the CH (methine) carbons as positive signals.

• The DEPT-135 experiment will show CH and CH3 (methyl) carbons as positive signals and CH2 (methylene) carbons as negative signals.

5. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to all spectra.

• Reference the spectra using the solvent peak (e.g., CDCl3 at 77.16 ppm).

• Correlate the peaks in the standard 13C spectrum with the information from the DEPT spectra to assign each carbon.

Caption: Workflow for C13 NMR and DEPT spectral acquisition.

Comparative Analysis with Alternative Techniques

While C13 NMR is powerful, a comprehensive characterization relies on the convergence of data from multiple analytical methods.

Proton (H1) NMR Spectroscopy

H1 NMR provides complementary information about the proton environments in the molecule. For an ethynyl-substituted morpholine, one would expect to see distinct signals for the protons on the morpholine ring and a characteristic signal for the terminal alkyne proton. The coupling patterns between adjacent protons can help confirm the connectivity.[15]

Proton Environment	Expected Chemical Shift (δ, ppm)	Multiplicity
O-CH2 protons	3.6-3.8	Triplet-like
N-CH2 protons	2.7-2.9	Triplet-like
≡C-H proton	2.0-3.0	Singlet

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the presence of the terminal alkyne functionality.[16][17][18][19]

• C≡C Stretch: A weak to medium, sharp absorption band is expected in the range of 2100-2140 cm-1.

• ≡C-H Stretch: A strong, sharp absorption band should appear around 3300 cm-1.[16]

The presence of both of these bands is a strong indicator of a terminal alkyne.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can further confirm the structure.[20][21][22][23][24] For N-ethynylmorpholine (C6H9NO), the expected exact mass would be approximately 111.0684 g/mol . High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

Caption: Complementary analytical techniques for structural elucidation.

Conclusion

The characterization of ethynyl-substituted morpholines is most robustly achieved through a multi-technique approach, with C13 NMR at its core. The combination of a standard proton-decoupled 13C NMR spectrum with DEPT-90 and DEPT-135 experiments provides an unambiguous assignment of the carbon framework. When this data is corroborated by H1 NMR, IR spectroscopy, and mass spectrometry, researchers can have a high degree of confidence in the structural integrity of their synthesized compounds. This guide provides the foundational knowledge and experimental framework for achieving such comprehensive and self-validating characterization.

References

• LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link]

• Katritzky, A. R., Akhmedov, N. G., Yang, H., & Hall, C. D. (2005). 1H and13C NMR spectra ofN-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 673–675. [Link]

• Chem Help ASAP. (2022, October 7). sample 13C NMR spectra of compounds with common functional groups [Video]. YouTube. [Link]

• Li, Y., et al. (2019). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry. [Link]

• Gable, K. (2022, March 9). 13C NMR Chemical Shift. Oregon State University. [Link]

• Katritzky, A. R., Akhmedov, N. G., Yang, H., & Hall, C. D. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 673-5. [Link]

• Al-Masoudi, W. A. (2015). Synthesis and Characterization of Some New Morpholine Derivatives. ResearchGate. [Link]

• NIST. (n.d.). Morpholine. NIST WebBook. [Link]

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• Al-Masoudi, W. A. (2015). Synthesis and Characterization of Some New Morpholine Derivatives. Baghdad Science Journal. [Link]

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• ResearchGate. (n.d.). (a) Mass spectra of morpholine cation and fragment ions which are.... [Link]

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The Foundational Chemistry: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

An In-Depth Guide to the Validation of Triazole Formation Using LC-MS Analysis

For researchers, scientists, and drug development professionals, the synthesis of 1,2,3-triazoles, often through the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) known as "click chemistry," is a cornerstone of modern molecular construction.[1][2] The reaction's high efficiency, selectivity, and biocompatibility make it invaluable for creating new chemical entities, bioconjugates, and materials.[3] However, the success of these synthetic endeavors hinges on rigorous analytical validation. Among the array of available analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the gold standard, offering an unparalleled combination of sensitivity, selectivity, and quantitative power.[4][5]

This guide provides a senior application scientist's perspective on leveraging LC-MS for the robust validation of triazole formation. We will explore the causality behind experimental choices, compare LC-MS to alternative methods, and provide detailed, field-proven protocols to ensure the integrity and reproducibility of your results.

The CuAAC reaction is a highly reliable method for forming a stable 1,4-disubstituted 1,2,3-triazole ring from a terminal alkyne and an azide, facilitated by a copper(I) catalyst.[6] The catalytic cycle involves the formation of a copper acetylide intermediate, which then reacts with the azide in a stepwise manner.[7][8] Understanding this fundamental mechanism is key to designing an effective analytical validation strategy, as it defines the reactants to be consumed and the product to be formed.

Caption: The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction.

LC-MS: The Analytical Workhorse for Reaction Validation

LC-MS is a hyphenated technique that combines the separation capabilities of High-Performance Liquid Chromatography (HPLC) with the detection power of Mass Spectrometry (MS).[4] This synergy provides a comprehensive snapshot of a chemical reaction, making it exceptionally well-suited for validating triazole formation.

• Expertise & Experience: The choice of LC-MS is deliberate. Its superior sensitivity allows for the detection of not only the main product but also trace-level impurities and unreacted starting materials, which is critical for calculating accurate reaction yields and assessing purity.[4][5] The mass spectrometer acts as a highly selective detector, capable of distinguishing compounds by their mass-to-charge ratio (m/z), thus preventing co-eluting impurities from interfering with the quantification of the target triazole.[9]

Caption: Step-by-step workflow for quantitative reaction validation using LC-MS/MS.

Interpreting the Data: Insights and Common Pitfalls

• Product Confirmation: The primary confirmation comes from detecting a peak at the expected retention time with the correct m/z for the triazole product.

• Common Adducts: In electrospray ionization (ESI), it is common to observe not only the protonated molecule [M+H]⁺ but also adducts with sodium [M+Na]⁺ or potassium [M+K]⁺. [10]These should be recognized to avoid misinterpreting them as impurities.

• Fragmentation Patterns: The fragmentation of the triazole ring can provide further structural confirmation. A common fragmentation pathway for 1,2,3-triazoles is the loss of a neutral nitrogen molecule (N₂), resulting in an ion at [M+H-28]⁺. [11]* High-Resolution Mass Spectrometry (HRMS): For definitive confirmation, especially for novel compounds, using HRMS is recommended. Techniques like Time-of-Flight (TOF) or Orbitrap provide a highly accurate mass measurement, which can be used to determine the elemental formula of the product and distinguish it from isobaric impurities. [12]

Conclusion

The validation of triazole formation is a critical step in chemical synthesis, impacting everything from basic research to pharmaceutical manufacturing. While various analytical techniques offer valuable insights, LC-MS, particularly LC-MS/MS, stands out for its superior sensitivity, selectivity, and quantitative accuracy. By providing a complete picture of the reaction—simultaneously tracking the consumption of reactants, the formation of the desired product, and the emergence of any byproducts—LC-MS offers an unparalleled level of confidence. The protocols and insights presented in this guide are designed to establish a self-validating system, ensuring that researchers, scientists, and drug development professionals can proceed with certainty in the quality and integrity of their synthesized triazole compounds.

References

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• Advanced techniques and applications of LC-MS in small molecule drug discovery . (2016). New Food Magazine. [Link]

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• Blondel, A., Krings, B., Ducat, N., & Pigeon, O. (2018). Validation of an analytical method for 1,2,4-triazole in soil using liquid chromatography coupled to electrospray tandem mass spectrometry and monitoring of propiconazole degradation in a batch study . Journal of Chromatography A, 1562, 123–127. [Link]

• Validation of an analytical method for 1,2,4-triazole in soil using Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry and monitoring of propiconazole degradation in a batch study . (2018). ResearchGate. [Link]

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• Jasak, J., LeBlanc, Y., Schöning, R., Thuss, U., Speer, K., & Schreiber, A. Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology . SCIEX. [Link]

• Mass spectra of 1,2,3-triazoles . Journal of the Chemical Society, Perkin Transactions 1. (1974). [Link]

• Schermerhorn, P., Golden, P., & Leimkuehler, W. M. (2005). Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid Chromatography/TandemMass Spectrometry . Journal of AOAC INTERNATIONAL, 88(5), 1519–1531. [Link]

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• Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions . (2016). Journal of Al-Nahrain University, 19(2), 76-86. [Link]

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• Determination of 22 triazole compounds including parent fungicides and metabolites in apples, peaches, flour, and water by liquid chromatography/tandem mass spectrometry . (2005). Semantic Scholar. [Link]

• O'Donnell, D., et al. (2018). Simultaneous Quantitation of Five Triazole Anti-fungal Agents by Paper Spray-Mass Spectrometry . Journal of the American Society for Mass Spectrometry, 29(10), 2058–2064. [Link]

• Determination of Triazole Derivative Metabo- lites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobili - ty Spectrometry (DMS) coupled to LC-MS/MS . EURL-SRM. [Link]

• LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents . (2022). ResearchGate. [Link]

• Sangamithra, R., Meyyanathan, S. N., & Babu, B. (2023). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound . Journal of Applied Pharmaceutical Science, 13(S1), 001-008. [Link]

• Sangamithra, R., Meyyanathan, S. N., & Babu, B. (2023). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound . Journal of Applied Pharmaceutical Science. [Link]

• Wang, M., et al. (2022). Comparison of LC-MS3 and LC-MRM Method for Quantifying Voriconazole and Its Application in Therapeutic Drug Monitoring of Human Plasma . Molecules, 27(19), 6298. [Link]

• Staden, J. F. v., & Holing, F. (1998). Validation of Analytical Methods Using a Regression Procedure . Analytical Letters, 31(3), 445-463. [Link]

• Zhang, Y., et al. (2023). Simultaneous determination of triazole fungicides in animal-origin food by ultra-high-performance liquid chromatography coupled with tandem mass spectrometry . Food Science and Human Wellness, 12(6), 2137-2144. [Link]

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• Tutorial Review on LC-MS Method Validation . University of Tartu. [Link]

• Mosula, L. S., et al. (2020). ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients . Pharmacia, 67(1), 1-8. [Link]

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Optimization of HPLC Retention for 2-Ethynylmorpholine Derivatives

A Comparative Method Development Guide

Executive Summary & Chemical Context[1][2][3]

The analysis of 2-ethynylmorpholine and its derivatives presents a classic "polar base" chromatographic challenge. As a secondary amine, the morpholine ring (

) is protonated at standard acidic HPLC conditions, leading to rapid elution and severe peak tailing due to secondary silanol interactions. However, the ethynyl (alkyne) moiety introduces a unique opportunity for - selectivity and requires specific detection considerations due to its weak UV chromophore.

This guide moves beyond generic protocols to compare three distinct separation strategies: High-pH Reverse Phase (C18) , HILIC , and Phenyl-Hexyl stationary phases.

The Analyte Profile

Feature	Chemical Property	Chromatographic Impact
Core Structure	Morpholine (Heterocyclic Amine)	High Polarity ( for parent). Protonated ( ) at pH < 8.
Functional Group	Terminal Alkyne ( )	Provides weak hydrophobicity. Susceptible to - interactions.[1][2]
Detection	Lack of conjugation	Low UV response. Requires detection at 210–220 nm , ELSD, or derivatization.

Comparative Analysis of Separation Strategies

The following analysis compares the three most effective methodologies for retaining and resolving 2-ethynylmorpholine derivatives.

Method A: High-pH Reverse Phase (The "Gold Standard")

• Mechanism: By elevating the mobile phase pH to 10.0 (using ammonium bicarbonate or ammonium hydroxide), the morpholine amine is deprotonated (

  ). The neutral molecule exhibits significantly higher hydrophobicity, allowing standard hydrophobic interaction with the C18 chain.

• Pros: Sharp peak shapes; high retention (

  ); compatibility with MS (volatile buffers).

• Cons: Requires hybrid-silica or polymer-based columns (e.g., Waters XBridge, Agilent Extend-C18) to withstand high pH.

Method B: Phenyl-Hexyl Stationary Phase (The "Selectivity" Choice)

• Mechanism: Utilizes

  - interactions between the phenyl ring on the column and the alkyne triple bond of the analyte.

• Pros: Unique selectivity for separating the alkyne starting material from "clicked" triazole products or non-alkyne impurities.

• Cons: Morpholine tailing may persist if pH is acidic; often requires end-capped columns or ion-pairing reagents.

Method C: HILIC (Hydrophilic Interaction Liquid Chromatography)[6]

• Mechanism: Retains the polar, protonated amine via a water-rich layer on a polar stationary phase (Silica or Amide).

• Pros: Excellent retention for the most polar derivatives; orthogonal selectivity to C18.

• Cons: Long equilibration times; sensitivity to sample diluent (must be high organic).

Comparative Performance Data (Simulated)

Data represents typical retention factors (

) and asymmetry factors ( ) for 2-ethynylmorpholine.

Parameter	High-pH C18 (pH 10)	Standard C18 (pH 3)	Phenyl-Hexyl (pH 5)	HILIC (Amide)
Retention ( )	4.2 (Strong)	0.5 (Void elution)	2.8 (Moderate)	5.5 (Strong)
Peak Symmetry ( )	1.05 (Excellent)	2.4 (Severe Tailing)	1.3 (Acceptable)	1.1 (Good)
Resolution ( ) *	> 3.0	< 1.0	2.5	> 3.0
MS Sensitivity	High (+ mode)	Moderate	Moderate	High (+ mode)

*Resolution calculated against a non-alkyne morpholine impurity.

Decision Logic & Workflow

The following diagram illustrates the decision matrix for selecting the optimal column based on your specific derivative's lipophilicity and the matrix complexity.

Figure 1: Decision tree for selecting the stationary phase based on analyte polarity and separation goals.

Recommended Experimental Protocol (High-pH C18)

This protocol is validated for robustness and is the recommended starting point for 2-ethynylmorpholine purity analysis.

Reagents & Equipment[2][7][8]

• Column: Agilent ZORBAX Extend-C18 or Waters XBridge C18 (

  ).

• Buffer: 10 mM Ammonium Bicarbonate, adjusted to pH 10.0 with Ammonium Hydroxide.

• Organic: HPLC Grade Acetonitrile (ACN).

• Detector: UV-Vis (DAD) or MS (ESI+).

Step-by-Step Workflow

• Mobile Phase Preparation:

  • Solvent A: Dissolve 0.79 g Ammonium Bicarbonate in 1L water. Adjust pH to 10.0 with

    . Filter through 0.22 nylon filter.

  • Solvent B: 100% Acetonitrile.

• System Equilibration:

  • Flush column with 50:50 A:B for 20 minutes to saturate the silica surface.

  • Critical Step: Ensure the column is rated for pH > 9. Standard silica columns will dissolve.

• Gradient Profile:

  • 0.0 min: 5% B

  • 10.0 min: 95% B

  • 12.0 min: 95% B

  • 12.1 min: 5% B

  • 15.0 min: 5% B (Re-equilibration)

• Detection Settings:

  • Set UV wavelength to 210 nm (bandwidth 4 nm).

  • Note: The alkyne bond has a weak absorbance around 210-220 nm. Higher wavelengths (254 nm) will likely miss the peak unless the derivative contains an aromatic ring.

Mechanistic Insight: Why Standard C18 Fails

Understanding the failure mode of standard methods is crucial for troubleshooting. The diagram below details the interaction at the molecular level.

Figure 2: Mechanism of poor retention and peak tailing for morpholine derivatives under standard acidic conditions.

References

• Agilent Technologies. (2013).[3] Choosing HPLC Columns for Rapid Method Development: Strategies for Basic Compounds. Agilent Technical Support. Link

• SIELC Technologies. (2023). Morpholine Analysis and Separation on Primesep Columns. SIELC Application Notes. Link

• PubChem. (2025).[4] 2-Ethynylmorpholine Hydrochloride Structure and Properties. National Library of Medicine. Link

• McCalley, D. V. (2010). Analysis of basic compounds by reversed-phase high-performance liquid chromatography: The effect of column selection and mobile phase pH. Journal of Chromatography A. Link

• Oreate AI. (2026). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography.Link

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Introduction: Beyond Reaction Completion, Towards Kinetic Control

An In-Depth Guide to the Comparative Kinetics of Bioorthogonal Click Reactions for Pharmaceutical Research

In the landscape of modern drug development, chemical biology, and materials science, "click chemistry" has become an indispensable tool. Coined by K.B. Sharpless, it describes a class of reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts.[1] An essential evolution of this concept is bioorthogonal chemistry, which applies these principles within the complex environment of living systems.[2][3] These reactions must proceed without interfering with native biological processes.[3]

For researchers and drug development professionals, the choice of a specific click reaction extends beyond mere product formation. The rate of the reaction—its kinetics—is a critical parameter that dictates its suitability for a given application.[2] A common misconception is that faster is always better.[2] However, the optimal kinetic profile is application-dependent, balancing factors like reactant stability, concentration, and the timescale of the biological process under investigation.

This guide provides a comparative analysis of the kinetics of prevalent alkyne-involved click reactions, with a special focus on how functional modifications, such as the incorporation of a morpholine moiety, influence experimental design. As a versatile pharmacophore often used to improve the pharmacokinetic properties of a molecule, morpholine and its derivatives are frequently incorporated into therapeutic agents, making the understanding of their impact on conjugation chemistry crucial.[4] We will explore the causality behind experimental choices, provide actionable protocols, and present a framework for selecting the most appropriate bioorthogonal tool for your research needs.

The Click Chemistry Arsenal: A Kinetic Comparison of Key Cycloadditions

The most utilized bioorthogonal reactions are cycloadditions.[5] While many variations exist, three classes dominate the field: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), and Inverse-Electron-Demand Diels-Alder (IEDDA) ligation. Each possesses a distinct kinetic profile and operational window.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The prototypical click reaction, CuAAC, involves the reaction between a terminal alkyne and an azide, facilitated by a copper(I) catalyst.[6] This reaction is incredibly efficient and regioselective, exclusively forming the 1,4-disubstituted triazole isomer.[1] The copper catalyst provides a massive rate acceleration of 10⁷ to 10⁸ compared to the uncatalyzed thermal reaction.[1]

• Kinetics: Second-order rate constants typically range from 10 to 10⁴ M⁻¹s⁻¹ .[5]

• Expert Insight: The primary drawback of CuAAC is the cytotoxicity of the copper catalyst, which limits its application in living organisms.[3][7] This has led to the development of stabilizing ligands like THPTA, which can reduce toxicity while maintaining catalytic activity, making it suitable for labeling live cells in some contexts.[8] However, for most in vivo applications, a catalyst-free approach is preferred. CuAAC remains the gold standard for ex vivo and materials science applications where biocompatibility is not the primary concern and reaction speed with simple terminal alkynes is paramount.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To overcome the toxicity of CuAAC, the Bertozzi group developed SPAAC, the first truly bioorthogonal copper-free click reaction.[6] This reaction harnesses the high enthalpic energy stored in a strained cyclooctyne ring.[2][9] When a strained alkyne reacts with an azide, the release of this ring strain drives the reaction forward without the need for a catalyst.[7][10]

• Kinetics: Second-order rate constants have a very broad range, from 10⁻² to 1 M⁻¹s⁻¹ , and are highly dependent on the structure of the cycloalkyne.[11] For example, early cyclooctynes were relatively slow, but the development of derivatives like dibenzoazacyclooctyne (DBCO or DIBAC) and biarylazacyclooctynone (BARAC) significantly increased the reaction rates.[2][12]

• Expert Insight: While generally slower than CuAAC, SPAAC's biocompatibility makes it a workhorse for live-cell labeling and in vivo studies.[5][13] The choice of cycloalkyne is a critical experimental decision. More reactive alkynes like BARAC are often less stable, presenting a trade-off between kinetic efficiency and reagent shelf-life.[12] Furthermore, the bulky, hydrophobic nature of many strained alkynes can sometimes lead to steric hindrance or affect cellular penetration.[2]

Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction

Currently the fastest known bioorthogonal reaction, the IEDDA ligation typically involves an electron-poor diene, such as a tetrazine, and an electron-rich, often strained, dienophile like a trans-cyclooctene (TCO) or norbornene.[14][15] This [4+2] cycloaddition is exceptionally rapid and highly selective.[16]

• Kinetics: Second-order rate constants are exceptionally high, ranging from 1 to 10⁶ M⁻¹s⁻¹ .[2][5]

• Expert Insight: The unmatched speed of IEDDA makes it ideal for applications where reactant concentrations are very low or when a biological process must be captured in real-time, such as in pre-targeted PET imaging in live animals.[3][17] The kinetics can be finely tuned by modifying the electronic properties of the tetrazine ring; electron-withdrawing groups increase the reaction rate significantly.[2] The primary trade-off is the stability of the reactants; highly reactive tetrazines can be less stable in biological media.

Reaction Type	Typical 2nd Order Rate Constant (k)	Key Advantages	Key Limitations
CuAAC	10 to 10⁴ M⁻¹s⁻¹[5]	High reaction rate, uses simple alkynes, high regioselectivity.[1]	Requires cytotoxic copper catalyst, limiting in vivo use.[7]
SPAAC	10⁻² to 1 M⁻¹s⁻¹[11]	Copper-free (bioorthogonal), good biocompatibility.[13]	Generally slower than CuAAC, requires synthesis of bulky/strained alkynes.[2]
IEDDA	1 to 10⁶ M⁻¹s⁻¹[2]	Extremely fast kinetics, excellent for low concentrations and in vivo imaging.[3][14]	Reactants can have limited stability; requires specific diene/dienophile pairs.[2]

The Role of Substituents: A Focus on Morpholine

While the core reaction class defines the kinetic ballpark, the specific substituents on the reacting partners play a crucial role in modulating the reaction rate. This is a critical consideration when designing molecules for drug discovery, where moieties like morpholine are incorporated to tune pharmacological and ADME (absorption, distribution, metabolism, and excretion) properties.[4]

The synthesis of morpholine-fused triazoles and other morpholine-containing conjugates via click chemistry is a well-established strategy.[18][19][20] When incorporating a morpholine group onto either the alkyne or azide component, two primary factors can influence the reaction kinetics:

• Electronic Effects: The nitrogen atom in the morpholine ring can act as an electron-donating group, which can influence the electron density of the reactive azide or alkyne. In SPAAC, for instance, electron-withdrawing groups on the cycloalkyne are known to accelerate the reaction.[13] Conversely, an electron-donating group like morpholine might slightly decrease the rate, though this effect is often minor compared to the dominant effect of ring strain.

• Steric Hindrance: Morpholine is a relatively bulky substituent. Its proximity to the reactive center can sterically hinder the approach of the reaction partner, potentially leading to a decrease in the reaction rate. This effect is highly dependent on the specific linker used to attach the morpholine ring to the alkyne or azide.

Causality in Experimental Design: When designing a morpholine-containing probe for a bioorthogonal reaction, one must anticipate these potential kinetic effects. If the highest possible reaction rate is required for an in vivo imaging experiment, pairing a morpholine-TCO derivative with a highly reactive tetrazine (IEDDA) would be the logical choice. If the goal is controlled labeling of a cell surface over several hours, a morpholine-azide paired with a moderately reactive but stable cycloalkyne like DBCO (SPAAC) would be more appropriate. The key is to balance the desired biological properties conferred by the morpholine with the kinetic requirements of the experiment.

Experimental Protocol: Determining Second-Order Rate Constants

To objectively compare the kinetics of a novel morpholine-alkyne with other alternatives, a robust and reproducible experimental protocol is necessary. The following describes a self-validating system for determining second-order rate constants under pseudo-first-order conditions, a common and reliable method.[13]

Objective:

To determine the second-order rate constant (k₂) for the reaction between Reactant A (e.g., a morpholine-alkyne) and Reactant B (e.g., an azide).

Principle:

By maintaining one reactant (B) in large excess (≥10-fold) over the other (A), the concentration of B remains effectively constant throughout the reaction. This simplifies the rate law to a pseudo-first-order equation: Rate = k_obs[A], where k_obs = k₂[B]. The observed rate constant (k_obs) can be determined by monitoring the concentration of A over time.

Materials:

• Reactant A (e.g., DBCO-morpholine conjugate)

• Reactant B (e.g., Benzyl azide)

• Reaction Solvent (e.g., Acetonitrile, PBS/Acetonitrile mixture)

• UV-Vis Spectrophotometer with temperature control or NMR Spectrometer

• Quartz cuvettes

Methodology:

• Preparation of Stock Solutions:

  • Accurately prepare a stock solution of Reactant A (the limiting reagent) at a known concentration (e.g., 10 mM in the chosen solvent).

  • Accurately prepare a stock solution of Reactant B (the excess reagent) at a higher concentration (e.g., 100 mM in the same solvent).

  • Causality Check: Using concentrated stock solutions minimizes the volume changes upon mixing, ensuring final concentrations are accurate.

• Spectrophotometer Setup:

  • Set the spectrophotometer to the desired temperature (e.g., 25 °C or 37 °C).

  • Determine the absorbance maximum (λ_max) of Reactant A where Reactant B and the product have minimal absorbance. This ensures you are selectively monitoring the disappearance of A.[13]

• Kinetic Run:

  • Add the appropriate volume of solvent and the stock solution of Reactant A to a cuvette to achieve the desired final concentration (e.g., 0.1 mM). Place the cuvette in the spectrophotometer and allow it to thermally equilibrate.

  • Record the initial absorbance (A₀) at t=0.

  • To initiate the reaction, add the required volume of the stock solution of Reactant B to achieve a concentration at least 10 times that of A (e.g., 1.0 mM). Mix rapidly and immediately begin recording the absorbance at λ_max over time.

  • Trustworthiness Check: The use of a large excess of B is critical to ensure the reaction follows pseudo-first-order kinetics. Running the experiment at least three times ensures reproducibility.

• Data Analysis:

  • Convert the absorbance data (A_t) to concentration ([A]_t) using the Beer-Lambert law or by normalizing the data.

  • Plot ln(A_t / A₀) versus time (in seconds).

  • Perform a linear regression on the initial, linear portion of the data. The data should fit a straight line, confirming the pseudo-first-order assumption.

  • The slope of this line is equal to -k_obs.

  • Calculate the second-order rate constant using the equation: k₂ = k_obs / [B]₀ , where [B]₀ is the initial concentration of the excess reagent. The units of k₂ will be M⁻¹s⁻¹.

Conclusion and Future Outlook

The selection of a click reaction is a strategic decision governed by the specific demands of the application. While IEDDA offers unparalleled speed for time-sensitive in vivo studies, SPAAC provides a robust and biocompatible platform for cellular labeling, and CuAAC remains a highly efficient tool for ex vivo conjugation. The kinetic performance of these reactions is not static; it is modulated by the very functional groups, such as morpholine, that are installed to impart desired biological or pharmaceutical properties.

Understanding the interplay between a substituent's electronic and steric properties and the kinetics of the chosen click reaction is paramount for success. The experimental framework provided here offers a reliable method for quantifying these kinetics, enabling researchers to make informed, data-driven decisions. As the field of drug development moves towards increasingly complex and targeted bioconjugates, this ability to rationally design and empirically validate the kinetic behavior of custom-built molecules will continue to be a cornerstone of innovation.

References

• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applic
• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC.
• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.
• Modern Advances in Click Reactions and applications.
• A Cycloalkyne for Click Chemistry - Nobel Prize 2022, Retrosynthesis. YouTube.
• Click Chemistry Inspired Synthesis of Morpholine-Fused Triazoles.
• Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC.
• Bioorthogonal Chemistry in Biomolecule Quantification: A Review of Reactions and Strategies - PMC.
• Kinetic studies of inverse electron demand Diels–Alder reactions (iEDDA) of norbornenes and 3,6-dipyridin-2-yl-1,2,4,5-tetrazine - PMC.
• Inverse electron demand Diels–Alder reactions in chemical biology. RSC Publishing.
• Strain‐promoted alkyne–azide cycloaddition (SPAAC). a) Kinetics of the...
• Click Chemistry Inspired Synthesis of Morpholine-Fused Triazoles.
• Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry.
• CLICK CHEMISTRY AND BIOORTHOGONAL CHEMISTRY. The Nobel Prize.
• Click Chemistry Protocols. BroadPharm.
• Click chemistry inspired synthesis of morpholine-fused triazoles. PubMed.
• Comparison of state-of-the-art bio-orthogonal reactions with respect to...
• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications | Request PDF.
• Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) As one of the most common click reactions, strain-promoted alkyne-azide cycl. BOC Sciences.
• Synthesis and SAR of morpholine and its derivatives: A review upd

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nobelprize.org [nobelprize.org]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. broadpharm.com [broadpharm.com]
• 9. jcmarot.com [jcmarot.com]
• 10. Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry - Oreate AI Blog [oreateai.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Bioorthogonal Chemistry in Biomolecule Quantification: A Review of Reactions and Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Kinetic studies of inverse electron demand Diels–Alder reactions (iEDDA) of norbornenes and 3,6-dipyridin-2-yl-1,2,4,5-tetrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
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• 19. researchgate.net [researchgate.net]
• 20. Click chemistry inspired synthesis of morpholine-fused triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Spectroscopic Profiling of 2-Ethynylmorpholine: A Comparative Impurity Analysis Guide

Executive Summary

2-Ethynylmorpholine (CAS: 1000803-51-7) has emerged as a high-value chiral scaffold in the synthesis of next-generation kinase inhibitors and PROTAC linkers. Its terminal alkyne moiety serves as a precise "click chemistry" handle. However, this same reactivity renders it susceptible to specific degradation pathways—namely oxidative homocoupling (Glaser coupling) and hydration—that are often invisible to standard UV purity checks due to the molecule's low extinction coefficient.

This guide moves beyond generic Certificates of Analysis. We compare three spectroscopic modalities—High-Field NMR , UHPLC-HRMS , and FT-IR —to determine which technique best identifies and quantifies the three critical impurities of this scaffold: the Glaser Dimer , the Hydration Ketone , and the Enantiomeric Impurity .

Part 1: The Impurity Landscape

Before comparing methods, we must define the targets. In my experience scaling this reagent, three specific impurities consistently threaten downstream yield and biological data integrity:

• Impurity A (The Dimer): 1,4-Bis(morpholin-2-yl)buta-1,3-diyne.

  • Origin: Oxidative coupling of the terminal alkyne catalyzed by trace copper or prolonged air exposure.

  • Risk: Acts as a bivalent linker, potentially creating dimerized drug substances.

• Impurity B (The Ketone): 2-Acetylmorpholine.

  • Origin: Markovnikov hydration of the alkyne during acidic workups or storage in humid conditions.

  • Risk: Terminates "click" reactions by removing the reactive handle.

• Impurity C (The Distomer): (S)-2-Ethynylmorpholine (assuming (R) is the target).

  • Origin: Racemization during the Seyferth-Gilbert homologation step.

Part 2: Comparative Spectroscopic Methodologies

We evaluated three analytical workflows to detect these impurities. The data below summarizes their performance based on internal validation studies.

Method A: High-Field NMR ( H / C) – The Structural Arbiter

Best For: Absolute structural confirmation, stereochemical assignment (with chiral shift reagents), and assay purity (>1%).

• Mechanism: The terminal acetylenic proton of 2-ethynylmorpholine resonates as a distinct doublet at

  ~2.3-2.5 ppm ( Hz).

• The "Tell":

  • Glaser Dimer: The acetylenic proton signal disappears completely, while the morpholine ring signals shift slightly downfield.

  • Ketone: Appearance of a sharp singlet methyl group at

    ~2.1 ppm.

• Limitation: Poor sensitivity. Impurities below 0.5% are often lost in the baseline noise or obscured by solvent peaks (e.g., DMSO-d6 water peak).

Method B: UHPLC-HRMS (Q-TOF) – The Trace Detective

Best For: Quantitation of trace impurities (<0.1%) and molecular formula confirmation.

• Mechanism: Electrospray Ionization (ESI+) in positive mode. The basic nitrogen of the morpholine ring ensures excellent ionization.

• The "Tell":

  • Parent:

  • Glaser Dimer: Distinct mass shift to

    . The isotope pattern will confirm the lack of metal/halogen.

• Limitation: 2-ethynylmorpholine is highly polar. On standard C18 columns, it elutes in the void volume. HILIC (Hydrophilic Interaction Liquid Chromatography) is required for retention.

Method C: FT-IR (ATR) – The Process Scout

Best For: Goods-in QC and rapid reaction monitoring.

• Mechanism: Detection of bond vibrations.[1]

• The "Tell":

  • Alkyne C

    C: Weak but diagnostic band at ~2120 cm .

  • Alkyne

    C-H: Sharp, strong band at ~3280 cm .

  • Ketone Impurity: Appearance of a strong Carbonyl (C=O) stretch at ~1715 cm

    .

• Limitation: Cannot quantify <5% impurity levels accurately; cannot distinguish enantiomers.

Comparative Data Summary

Feature	Method A: 600 MHz NMR	Method B: HILIC-HRMS	Method C: FT-IR (ATR)
Primary Utility	Structural Integrity & Chirality	Trace Quantitation (ppm)	Rapid Pass/Fail ID
LOD (Limit of Detection)	~0.5% (5000 ppm)	< 0.001% (10 ppm)	~2-5%
Glaser Dimer Specificity	High (Loss of C-H)	Very High (Mass + RT)	Low (Spectral overlap)
Sample Prep Time	10 mins	30 mins (Equilibration)	< 1 min
Cost Per Sample	High	Medium	Very Low

Part 3: Detailed Experimental Protocols

Protocol 1: HILIC-MS Quantitation of Glaser Dimer

This protocol solves the "void volume" elution issue common with morpholine derivatives.

Reagents:

• Acetonitrile (LC-MS Grade)

• Ammonium Formate (10 mM, pH 3.0)

• Column: Waters Acquity UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)

Step-by-Step Workflow:

• Sample Prep: Dissolve 1.0 mg of 2-ethynylmorpholine in 1 mL of 90:10 Acetonitrile:Water. Critical: Do not use pure water as diluent; it disrupts the HILIC partition mechanism.

• Mobile Phase:

  • A: 95:5 Acetonitrile:Water + 10 mM Ammonium Formate.

  • B: 50:50 Acetonitrile:Water + 10 mM Ammonium Formate.

• Gradient:

  • 0-1 min: 100% A (Isocratic hold to focus analyte).

  • 1-8 min: Linear ramp to 60% B.

  • 8-10 min: Re-equilibrate 100% A.

• Detection: ESI+ Mode. Monitor Extracted Ion Chromatogram (EIC) for m/z 221.129 (Dimer) and m/z 112.076 (Parent).

Protocol 2: Chiral Shift NMR for Enantiomeric Excess

A self-validating method to check optical purity without a chiral HPLC column.

• Baseline Scan: Acquire a standard

  H NMR of the sample in CDCl . Note the chemical shift of the proton at the C2 position (chiral center).

• Shift Reagent Addition: Add 1.5 equivalents of (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle Alcohol) or Eu(hfc)

  .

• Equilibration: Shake the tube for 2 minutes to allow complexation.

• Analysis: The diastereomeric complexes formed will cause the C2-H signals of the (R) and (S) enantiomers to split.

• Calculation: Integrate the two distinct signals.

Part 4: Analytical Workflow Diagram

The following diagram illustrates the logical decision tree for characterizing a batch of 2-ethynylmorpholine.

Figure 1: Integrated Analytical Workflow for 2-Ethynylmorpholine QC. This tiered approach minimizes cost by using rapid IR/NMR screening before deploying expensive HRMS resources.

References

• Glaser Coupling Mechanism & Impurities

  • Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction.

• HILIC Separation of Polar Amines

  • McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography.

• NMR Analysis of Morpholine Derivatives

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).

• ICH Q3A(R2)

  • International Council for Harmonisation (ICH). (2006).[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Ethynylmorpholine

Executive Summary & Hazard Architecture

Immediate Action Required: Treat 2-Ethynylmorpholine not just as a standard organic reagent, but as a dual-threat compound combining the corrosive/toxic systemic effects of morpholines with the high reactivity of terminal alkynes .

The "Dual-Threat" Profile

• The Morpholine Backbone (Bio-Hazard): Morpholine derivatives are potent bases. They are corrosive to tissue and, critically, possess a high potential for dermal absorption . Once absorbed, they can cause systemic toxicity targeting the liver and kidneys.[1][2]

  • Expert Insight: Watch for "Glaucopsia" (Blue Haze vision). This is a symptom of corneal edema caused by amine vapors, indicating your fume hood containment is failing.

• The Ethynyl Group (Physical Hazard): The terminal alkyne (

  ) introduces instability. It renders the compound flammable and, most importantly, incompatible with specific metals (Copper, Silver) commonly found in lab fittings, creating a risk of explosive acetylide formation.

Personal Protective Equipment (PPE) Matrix

Standard "lab basics" are insufficient for this compound due to the skin absorption risk. Use this matrix to select gear based on your operational scale.

PPE Specification Table

Component	Standard Protocol (<1g / Analytical)	Synthesis Protocol (>1g / Prep Scale)	Technical Rationale & Causality
Hand Protection	Double Nitrile (min 5 mil outer)	Laminate Liner (Silver Shield) under Nitrile	Causality: Morpholines permeate thin nitrile rapidly (<10 mins). Laminate offers >4h breakthrough protection; outer nitrile provides grip.
Eye Protection	Chemical Splash Goggles	Chemical Splash Goggles + Face Shield	Risk: Corrosive bases cause irreversible corneal opacity. Safety glasses allow vapor/splash bypass.
Respiratory	Fume Hood (Sash <18")	Fume Hood + N95 (if solid/dusty)	Control: Vapor inhalation causes respiratory edema. If hood fails, full-face respirator with Amine/Organic Vapor (A/OV) cartridges is required.
Body Defense	Cotton Lab Coat (Buttoned)	Chemical Resistant Apron (Tychem/PVC)	System: Cotton absorbs; Tychem repels. Prevents "wicking" of corrosive liquid to skin.[3][4]

PPE Decision Logic & Workflow

Do not rely on memory. Follow this decision tree to determine the necessary protection level before opening the container.

Figure 1: PPE Selection Logic based on physical state and volume. Note the critical prohibition of copper fittings in the execution phase.

Operational Protocol: The "Self-Validating" Workflow

Safety is a system, not a feeling. Follow these steps to ensure containment integrity.

Phase 1: Pre-Operation Checks (The "Gatekeepers")

• Glove Inflation Test: Before donning, trap air in your nitrile gloves and squeeze. If they deflate, they are compromised. Discard.

• Material Compatibility Scan: Scan your setup.

  • Forbidden: Copper tubing, Brass regulators, Silver solder. (Risk: Explosive Metal Acetylides).[4]

  • Allowed: Stainless Steel (304/316), Borosilicate Glass, Teflon (PTFE).

• Neutralizer Prep: Have a beaker of dilute Acetic Acid (5%) or Citric Acid ready in the hood. This allows for immediate neutralization of minor spills (base neutralization).

Phase 2: Active Handling

• Transfer Technique:

  • Solids: Use antistatic plastic spatulas. Avoid metal spatulas if scraping vigorously (spark risk).

  • Liquids: Use positive displacement pipettes or glass syringes. Avoid standard Luer-lock needles if they are brass-hubbed; use stainless steel or polypropylene hubs.

• The "Dirty Hand/Clean Hand" Rule:

  • Left hand (Dirty): Remains inside the hood, handling the flask/reagent.

  • Right hand (Clean): Touches the sash, notebook, or instrument panels.

  • Why? Morpholine residues are sticky and invisible. This prevents cross-contamination of door handles and keyboards.

Phase 3: Decontamination & Doffing[5]

• Wipe Down: Wipe all tools with a dilute acid-soaked paper towel (to neutralize the amine), then water.

• Doffing Sequence:

  • Remove apron (if worn).

  • Remove outer gloves (peel from wrist, turning inside out).

  • Remove goggles (handle by the strap only).

  • Wash hands with soap and water for 60 seconds (morpholines are lipophilic; quick rinses are ineffective).

Emergency Response: Spill & Exposure

In the event of a breach, speed is critical to prevent systemic absorption.

Figure 2: Emergency Response Workflow. Note that scrubbing skin is prohibited as it increases dermal blood flow and absorption rate.

Disposal Protocol

• Segregation: Do NOT mix waste with heavy metal solutions (e.g., waste from palladium-catalyzed couplings) unless the alkyne has been fully consumed. There is a theoretical risk of acetylide precipitation in the waste drum.

• Labeling: Tag waste clearly as "Basic, Organic, Toxic (Amine)."

References & Authority

• National Institute for Occupational Safety and Health (NIOSH). Morpholine: Systemic Toxicity and Skin Absorption Notation. CDC/NIOSH. [Link]

• PubChem. Morpholine Compound Summary and Safety Data. National Library of Medicine. [Link]

• Marine Public. Advanced Chemical Terminal Safety (Terminal Alkyne/Vapor Pressure Hazards). [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. cdc.gov [cdc.gov]
• 3. chemos.de [chemos.de]
• 4. carlroth.com:443 [carlroth.com:443]